Deoxyfunicone

Core Science & Biosynthesis

Deoxyfunicone: A Technical Guide to its Discovery, Isolation, and Characterization from Penicillium sp.

For Researchers, Scientists, and Drug Development Professionals

Abstract

Deoxyfunicone, a γ-pyrone metabolite, stands as a noteworthy discovery in the realm of fungal secondary metabolites. First isolated from a spontaneous mutant of a resorcylide-producing Penicillium species, its structural similarity to other bioactive compounds like funicone and vermistatin (B192645) has prompted further investigation into its chemical and biological properties. This technical guide provides a comprehensive overview of the discovery, isolation protocols, and physicochemical and biological characteristics of deoxyfunicone, drawing from foundational and subsequent research. Detailed experimental methodologies are presented to facilitate replication and further exploration of this intriguing polyketide.

Discovery and Producing Organism

Deoxyfunicone was first reported in 1991 by Sassa, Nukina, and Suzuki.[1] It was isolated from the culture broth of a spontaneous mutant strain of an unidentified resorcylide-producing Penicillium species. This mutant strain exhibited a change in pigment production, which led to the investigation and subsequent discovery of deoxyfunicone as one of its major metabolic products.[1] While initially identified from this specific mutant, deoxyfunicone has since been detected in other fungi, including Talaromyces flavus and Penicillium citreonigrum, indicating a broader distribution among fungal species.[2]

Experimental Protocols

The following sections detail the generalized experimental procedures for the fermentation, extraction, and purification of deoxyfunicone based on the initial discovery and common practices for isolating fungal secondary metabolites.

Fermentation of Penicillium sp.

A pure culture of the deoxyfunicone-producing Penicillium sp. is required for inoculation. The fermentation can be carried out in liquid culture under controlled conditions to promote the production of the target metabolite.

• Inoculum Preparation:

  • Aseptically transfer a small piece of the fungal mycelium from a stock culture to a fresh Potato Dextrose Agar (PDA) plate.

  • Incubate the plate at 25°C for 5-7 days, or until sufficient mycelial growth is observed.

  • Prepare a spore suspension or use mycelial plugs from this plate to inoculate the liquid fermentation medium.

• Liquid Fermentation:

  • Prepare a suitable liquid fermentation medium. A typical medium for Penicillium species consists of a carbon source (e.g., glucose, sucrose), a nitrogen source (e.g., peptone, yeast extract), and mineral salts.

  • Dispense the medium into Erlenmeyer flasks and sterilize by autoclaving.

  • Inoculate the sterilized medium with the fungal inoculum.

  • Incubate the flasks on a rotary shaker at a controlled temperature (e.g., 25°C) for a specified duration, typically several days to weeks, to allow for fungal growth and metabolite production.[1]

Extraction of Deoxyfunicone

Following the fermentation period, the fungal biomass is separated from the culture broth, and the crude extract containing deoxyfunicone is obtained.

• Separation of Mycelium and Broth: Separate the fungal mycelium from the culture broth by filtration through cheesecloth or by centrifugation.

• Solvent Extraction:

  • Extract the culture filtrate with an equal volume of a water-immiscible organic solvent, such as ethyl acetate (B1210297), multiple times to ensure complete extraction of the metabolites.

  • Combine the organic extracts.

• Concentration: Concentrate the combined organic extracts in vacuo using a rotary evaporator to obtain a crude extract.

Purification of Deoxyfunicone

The crude extract is subjected to chromatographic techniques to isolate and purify deoxyfunicone.

• Silica (B1680970) Gel Column Chromatography:

  • Dissolve the crude extract in a minimal amount of a suitable solvent and adsorb it onto a small amount of silica gel.

  • Apply the adsorbed sample to the top of a silica gel column packed in a non-polar solvent (e.g., hexane).

  • Elute the column with a gradient of increasing polarity, for example, a hexane-ethyl acetate or chloroform-methanol solvent system.

  • Collect fractions and monitor the separation using Thin Layer Chromatography (TLC).

• Further Purification (if necessary):

  • Combine fractions containing deoxyfunicone based on TLC analysis.

  • If further purification is required, subject the combined fractions to additional chromatographic steps, such as preparative TLC or High-Performance Liquid Chromatography (HPLC) using a suitable column (e.g., reversed-phase C18) and mobile phase.

Physicochemical Properties of Deoxyfunicone

The structure of deoxyfunicone was elucidated through spectroscopic analysis.

Property	Value
Molecular Formula	C₁₉H₁₈O₇
Molecular Weight	358.3 g/mol
Appearance	Not explicitly stated in the initial report, but likely a crystalline solid.
UV λmax (MeOH)	Not explicitly detailed in the initial abstract.
IR νmax (KBr)	The initial report indicates IR spectral data was used for structure elucidation, but specific values are not in the abstract.[1]
¹H NMR (CDCl₃)	The initial report indicates ¹H NMR data was used for structure elucidation, but specific chemical shifts are not in the abstract.[1]
¹³C NMR (CDCl₃)	The initial report indicates ¹³C NMR data was used for structure elucidation, but specific chemical shifts are not in the abstract.[1]
Mass Spectrometry	High-resolution mass spectrometry would confirm the molecular formula.

Biological Activity

Initial studies on the biological activity of deoxyfunicone revealed its effects on plant growth. It was observed to exhibit growth-stimulating activity on the radicles of Chinese cabbage and lettuce seedlings.[1] For instance, at concentrations of 10 and 50 µg/mL, an elongation of approximately 200% compared to the control was observed in Chinese cabbage seedlings.[1]

Proposed Biosynthetic Pathway

The biosynthesis of funicone-related compounds, including deoxyfunicone, is believed to follow a polyketide pathway.[3] This involves the iterative condensation of acetyl-CoA and malonyl-CoA units by a polyketide synthase (PKS) to form a polyketide chain, which then undergoes cyclization and further modifications by tailoring enzymes to yield the final product.

Caption: A proposed biosynthetic pathway for deoxyfunicone.

Experimental Workflow Visualization

The overall process from fungal culture to pure deoxyfunicone can be visualized as a sequential workflow.

Caption: A generalized workflow for the isolation of deoxyfunicone.

Conclusion

Deoxyfunicone represents an interesting polyketide with potential applications, as suggested by its initial bioactivity screening. The methodologies outlined in this guide, derived from the foundational discovery and general practices in natural product chemistry, provide a solid framework for the re-isolation and further investigation of this compound. Future research could focus on elucidating the complete biosynthetic pathway, exploring its full range of biological activities, and investigating its potential as a lead compound in drug discovery and development. The detailed characterization of its producing organism, the Penicillium sp. mutant, could also provide valuable insights into the regulation of secondary metabolism in fungi.

References

• 1. New Insights into Chemical and Biological Properties of Funicone-like Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Deoxyfunicone: A Fungal Polyketide with Therapeutic Potential

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Deoxyfunicone is a fungal secondary metabolite belonging to the polyketide family, a diverse class of natural products known for their wide range of biological activities.[1][2] Structurally characterized by a γ-pyrone ring linked to a substituted aromatic ring, deoxyfunicone has emerged as a molecule of interest for the scientific community, particularly for its potential as an antiviral agent. This technical guide provides a comprehensive overview of deoxyfunicone, including its biological activities with available quantitative data, detailed experimental protocols for its study, and insights into its biosynthesis and mechanism of action.

Chemical Structure and Properties

Deoxyfunicone is chemically known as methyl 3,5-dimethoxy-2-[4-oxo-6-[(E)-prop-1-enyl]pyran-3-carbonyl]benzoate. Its molecular formula is C₁₉H₁₈O₇, with a molecular weight of 358.3 g/mol .

Property	Value
Molecular Formula	C₁₉H₁₈O₇
Molecular Weight	358.3 g/mol
IUPAC Name	methyl 3,5-dimethoxy-2-[4-oxo-6-[(E)-prop-1-enyl]pyran-3-carbonyl]benzoate

Biological Activities and Quantitative Data

Deoxyfunicone has been primarily investigated for its antiviral properties, specifically as an inhibitor of HIV-1 integrase.[1] While the broader class of funicone-like compounds has been screened for various biological activities, specific quantitative data for deoxyfunicone remains limited in publicly accessible literature. The following table summarizes the reported biological activities. Further research is required to establish a more comprehensive quantitative profile.

Biological Target	Activity	Quantitative Data (IC₅₀/MIC)
HIV-1 Integrase	Inhibition	Data not available in searched literature
Anticancer	Not extensively studied	Data not available in searched literature
Antimicrobial	Not extensively studied	Data not available in searched literature

Experimental Protocols

Isolation and Purification of Deoxyfunicone from Fungal Cultures

The following is a generalized protocol for the isolation and purification of deoxyfunicone from Penicillium or Talaromyces species, based on common methodologies for fungal secondary metabolites.[3][4][5][6]

1. Fungal Cultivation:

• Inoculate a pure culture of the deoxyfunicone-producing fungus into a suitable liquid fermentation medium (e.g., Potato Dextrose Broth) or a solid substrate (e.g., rice medium).

• Incubate the culture under optimal conditions of temperature, pH, and aeration for a sufficient period to allow for the production of secondary metabolites.

2. Extraction:

• Liquid Culture: Separate the mycelium from the culture broth by filtration. Extract the culture filtrate with an organic solvent such as ethyl acetate. Extract the mycelial mass separately after homogenization, also with ethyl acetate.

• Solid Culture: Dry and grind the solid fermented substrate. Extract the ground material exhaustively with ethyl acetate.

• Combine the organic extracts and evaporate the solvent under reduced pressure to obtain a crude extract.

3. Chromatographic Purification:

• Subject the crude extract to column chromatography on silica (B1680970) gel.

• Elute the column with a gradient of solvents, typically starting with a non-polar solvent (e.g., n-hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate, methanol).

• Collect fractions and monitor them by thin-layer chromatography (TLC) to identify those containing deoxyfunicone.

• Pool the fractions containing the target compound and subject them to further purification steps, such as preparative high-performance liquid chromatography (HPLC) using a suitable column (e.g., C18) and mobile phase.

4. Characterization:

• Confirm the identity and purity of the isolated deoxyfunicone using spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) (¹H and ¹³C) and Mass Spectrometry (MS).

Caption: A conceptual workflow for an in vitro HIV-1 integrase inhibition assay.

Biosynthesis of Deoxyfunicone

Deoxyfunicone is a polyketide, synthesized by a large multi-domain enzyme called a polyketide synthase (PKS). [7][8]The biosynthesis of polyketides is analogous to fatty acid synthesis, involving the sequential condensation of small carboxylic acid units. While the specific gene cluster and enzymes for deoxyfunicone biosynthesis have not been fully elucidated, a putative pathway can be proposed based on the general mechanism of fungal PKSs.

The biosynthesis is thought to be initiated by a starter unit, likely acetyl-CoA, which is then sequentially extended by several malonyl-CoA extender units. The PKS enzyme complex catalyzes these condensation reactions and may also contain domains for ketoreduction, dehydration, and enoyl reduction, which modify the growing polyketide chain. The final polyketide chain undergoes cyclization and subsequent tailoring reactions, such as methylation, to yield the final deoxyfunicone structure.

Putative Polyketide Biosynthesis Pathway of Deoxyfunicone

Caption: A proposed biosynthetic pathway for deoxyfunicone via a polyketide synthase.

Mechanism of Action

The primary reported mechanism of action for deoxyfunicone is the inhibition of HIV-1 integrase. [1]This viral enzyme is essential for the replication of HIV by catalyzing the insertion of the viral DNA into the host cell's genome. By inhibiting this enzyme, deoxyfunicone can block the viral life cycle. The precise molecular interactions between deoxyfunicone and HIV-1 integrase have not been detailed in the available literature, but it is likely that it binds to the active site of the enzyme, preventing it from carrying out its function. Further studies are needed to elucidate the exact binding mode and inhibitory mechanism. As for its effects on cellular signaling pathways, there is currently no specific information available.

Conclusion and Future Directions

Deoxyfunicone is a promising fungal secondary metabolite with demonstrated potential as an HIV-1 integrase inhibitor. However, a significant gap exists in the literature regarding its quantitative biological activities, detailed experimental protocols for its production and study, and a complete understanding of its biosynthetic pathway and mechanism of action. Future research should focus on:

• Quantitative Bioactivity Profiling: Determining the IC₅₀ and MIC values of deoxyfunicone against a range of viral, cancer, and microbial targets.

• Optimization of Production: Developing high-yield fermentation and purification protocols.

• Elucidation of Biosynthesis: Identifying and characterizing the polyketide synthase gene cluster responsible for deoxyfunicone production to enable biosynthetic engineering approaches.

• Mechanism of Action Studies: Investigating the precise molecular interactions with its biological targets and exploring its effects on cellular signaling pathways.

Addressing these research areas will be crucial for fully realizing the therapeutic potential of deoxyfunicone and advancing its development as a potential drug candidate.

References

• 1. HIV-1 integrase inhibitors that compete with the target DNA substrate define a unique strand transfer conformation for integrase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Cytotoxic secondary metabolites isolated from Penicillium sp. YT2019-3321, an endophytic fungus derived from Lonicera Japonica - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mutation, Chemoprofiling, Dereplication, and Isolation of Natural Products from Penicillium oxalicum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. journals.ekb.eg [journals.ekb.eg]
• 7. Polyketide synthase - Wikipedia [en.wikipedia.org]
• 8. Functional Analysis of the Polyketide Synthase Genes in the Filamentous Fungus Gibberella zeae (Anamorph Fusarium graminearum) - PMC [pmc.ncbi.nlm.nih.gov]

The Enigmatic Assembly Line: A Technical Guide to Deoxyfunicone Biosynthesis in Fungi

For Researchers, Scientists, and Drug Development Professionals

Deoxyfunicone, a polyketide metabolite produced by various fungi, particularly those belonging to the genera Talaromyces and Penicillium, has garnered interest for its diverse biological activities. This technical guide provides a comprehensive overview of the current understanding of the deoxyfunicone biosynthetic pathway, drawing upon genomic and molecular evidence. While the complete pathway has not been fully elucidated in a single study, a composite picture can be assembled from research on related compounds and genome mining efforts. This document details the proposed enzymatic steps, the underlying genetic architecture, and the experimental methodologies crucial for its investigation.

Proposed Biosynthetic Pathway of Deoxyfunicone

Deoxyfunicone is a member of the funicone-like family of compounds, which are characterized by a γ-pyrone ring linked to a substituted aromatic ring. The biosynthesis is believed to follow a canonical polyketide pathway, initiated by a Type I polyketide synthase (PKS).

A proposed biosynthetic scheme for funicone-like compounds suggests that the carbon skeleton is assembled by a PKS from acetate (B1210297) and malonate units. Subsequent modifications, including cyclization, reduction, and other tailoring steps, are carried out by a suite of enzymes encoded within a dedicated biosynthetic gene cluster (BGC). While the specific BGC for deoxyfunicone has not been definitively identified and characterized, studies on related molecules, such as funiculosin, provide a strong predictive model.

dot digraph "Deoxyfunicone Biosynthesis Pathway" { graph [fontname="Arial", label="Proposed Deoxyfunicone Biosynthesis Pathway", labelloc=t, fontsize=14]; node [shape=box, style=filled, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

// Nodes "Acetyl-CoA" [fillcolor="#F1F3F4", fontcolor="#202124"]; "Malonyl-CoA" [fillcolor="#F1F3F4", fontcolor="#202124"]; "Polyketide_Synthase" [label="Polyketide Synthase (PKS)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Polyketide_Chain" [label="Linear Polyketide Intermediate", fillcolor="#FBBC05", fontcolor="#202124"]; "Cyclization_Enzymes" [label="Cyclization/Thioesterase", fillcolor="#34A853", fontcolor="#FFFFFF"]; "Aromatic_Intermediate" [label="Bicyclic Aromatic Intermediate", fillcolor="#FBBC05", fontcolor="#202124"]; "Tailoring_Enzymes" [label="Tailoring Enzymes\n(e.g., Oxygenases, Reductases)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; "Deoxyfunicone" [fillcolor="#F1F3F4", fontcolor="#202124", shape=ellipse];

// Edges "Acetyl-CoA" -> "Polyketide_Synthase"; "Malonyl-CoA" -> "Polyketide_Synthase"; "Polyketide_Synthase" -> "Polyketide_Chain"; "Polyketide_Chain" -> "Cyclization_Enzymes"; "Cyclization_Enzymes" -> "Aromatic_Intermediate"; "Aromatic_Intermediate" -> "Tailoring_Enzymes"; "Tailoring_Enzymes" -> "Deoxyfunicone"; } dot Figure 1. A high-level overview of the proposed biosynthetic pathway for deoxyfunicone.

Genetic Architecture: The Biosynthetic Gene Cluster

The genes responsible for the biosynthesis of secondary metabolites in fungi are typically organized in contiguous biosynthetic gene clusters (BGCs). For polyketides like deoxyfunicone, these clusters characteristically contain a gene encoding a large, multidomain PKS, alongside genes for various tailoring enzymes such as oxidoreductases, transferases, and regulatory proteins.

While the specific deoxyfunicone BGC remains to be definitively identified, genome mining of Talaromyces and Penicillium species known to produce funicone-like compounds has revealed numerous candidate PKS genes and associated clusters. The identification and functional characterization of the deoxyfunicone BGC will likely involve a combination of genome sequencing, bioinformatic analysis using tools like antiSMASH, gene knockout experiments, and heterologous expression of the candidate cluster.

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// Nodes "Genome_Sequencing" [label="Genome Sequencing of\nProducing Fungus", fillcolor="#F1F3F4", fontcolor="#202124"]; "Bioinformatics" [label="Bioinformatic Analysis\n(e.g., antiSMASH)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Candidate_BGCs" [label="Identification of\nCandidate PKS BGCs", fillcolor="#FBBC05", fontcolor="#202124"]; "Gene_Knockout" [label="Targeted Gene Knockout\nof PKS gene", fillcolor="#EA4335", fontcolor="#FFFFFF"]; "Metabolite_Analysis_KO" [label="Metabolite Profile Analysis\n(LC-MS)", fillcolor="#F1F3F4", fontcolor="#202124"]; "Heterologous_Expression" [label="Heterologous Expression\nof Candidate BGC", fillcolor="#34A853", fontcolor="#FFFFFF"]; "Metabolite_Analysis_HE" [label="Metabolite Profile Analysis\n(LC-MS)", fillcolor="#F1F3F4", fontcolor="#202124"]; "Confirmation" [label="Confirmation of\nDeoxyfunicone Production", shape=ellipse, fillcolor="#FFFFFF", fontcolor="#202124"];

// Edges "Genome_Sequencing" -> "Bioinformatics"; "Bioinformatics" -> "Candidate_BGCs"; "Candidate_BGCs" -> "Gene_Knockout"; "Candidate_BGCs" -> "Heterologous_Expression"; "Gene_Knockout" -> "Metabolite_Analysis_KO"; "Metabolite_Analysis_KO" -> "Confirmation" [label="Loss of production"]; "Heterologous_Expression" -> "Metabolite_Analysis_HE"; "Metabolite_Analysis_HE" -> "Confirmation" [label="Gain of production"]; } dot Figure 2. A logical workflow for the identification and validation of the deoxyfunicone BGC.

Quantitative Data

Currently, there is a lack of publicly available quantitative data, such as enzyme kinetic parameters or absolute quantification of pathway intermediates, specifically for the deoxyfunicone biosynthetic pathway. The generation of such data awaits the definitive identification of the BGC and the subsequent characterization of the involved enzymes.

Table 1: Hypothetical Quantitative Data for Deoxyfunicone Biosynthesis (Note: This table is a template for future data and does not represent currently available information.)

Enzyme	Substrate(s)	Km (µM)	kcat (s-1)	Vmax (µmol/min/mg)	Optimal pH	Optimal Temp (°C)
PKS	Acetyl-CoA, Malonyl-CoA	-	-	-	-	-
Cyclase	Linear Polyketide	-	-	-	-	-
Oxygenase 1	Aromatic Intermediate	-	-	-	-	-
Reductase 1	Oxidized Intermediate	-	-	-	-	-

Experimental Protocols

The following sections outline generalized protocols for key experiments that would be essential in elucidating the deoxyfunicone biosynthetic pathway.

Fungal Culture and Metabolite Extraction

Objective: To cultivate the deoxyfunicone-producing fungus and extract secondary metabolites for analysis.

Protocol:

• Inoculation: Inoculate a suitable liquid medium (e.g., Potato Dextrose Broth) or solid agar (B569324) medium (e.g., Potato Dextrose Agar) with spores or mycelial plugs of the fungal strain.

• Incubation: Incubate the cultures under appropriate conditions (e.g., 25-28°C, with shaking for liquid cultures) for a period determined by the growth and production kinetics of the strain (typically 7-21 days).

• Extraction (Liquid Culture):

  • Separate the mycelium from the culture broth by filtration.

  • Extract the culture broth with an equal volume of an organic solvent (e.g., ethyl acetate) three times.

  • Combine the organic extracts and evaporate to dryness under reduced pressure.

• Extraction (Solid Culture):

  • Cut the agar culture into small pieces.

  • Submerge the agar pieces in an organic solvent (e.g., ethyl acetate) and sonicate or shake for several hours.

  • Filter the extract and evaporate the solvent to dryness.

• Analysis: Redissolve the crude extract in a suitable solvent (e.g., methanol) for analysis by High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS).

Gene Knockout via CRISPR-Cas9

Objective: To disrupt a candidate gene (e.g., the PKS gene) in the putative deoxyfunicone BGC to confirm its role in the pathway.

Protocol:

• gRNA Design: Design one or more guide RNAs (gRNAs) targeting the gene of interest using a suitable design tool.

• Vector Construction: Clone the gRNA expression cassette and the Cas9 expression cassette into a suitable fungal expression vector containing a selectable marker.

• Protoplast Preparation: Generate protoplasts from the fungal mycelium by enzymatic digestion of the cell wall.

• Transformation: Transform the protoplasts with the CRISPR-Cas9 vector using a polyethylene (B3416737) glycol (PEG)-mediated method.

• Selection and Screening: Select transformants on a medium containing the appropriate selection agent. Screen colonies by PCR to identify mutants with the desired gene disruption.

• Metabolite Analysis: Cultivate the knockout mutants and the wild-type strain under producing conditions and compare their metabolite profiles by HPLC-MS to confirm the loss of deoxyfunicone production in the mutants.

dot digraph "Gene_Knockout_Workflow" { graph [fontname="Arial", label="CRISPR-Cas9 Gene Knockout Workflow", labelloc=t, fontsize=14]; node [shape=box, style=filled, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

// Nodes "gRNA_Design" [label="gRNA Design", fillcolor="#F1F3F4", fontcolor="#202124"]; "Vector_Construction" [label="Vector Construction", fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Protoplast_Preparation" [label="Protoplast Preparation", fillcolor="#FBBC05", fontcolor="#202124"]; "Transformation" [label="Transformation", fillcolor="#34A853", fontcolor="#FFFFFF"]; "Selection" [label="Selection & Screening", fillcolor="#EA4335", fontcolor="#FFFFFF"]; "Metabolite_Analysis" [label="Metabolite Analysis", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges "gRNA_Design" -> "Vector_Construction"; "Vector_Construction" -> "Transformation"; "Protoplast_Preparation" -> "Transformation"; "Transformation" -> "Selection"; "Selection" -> "Metabolite_Analysis"; } dot Figure 3. A simplified workflow for gene knockout using CRISPR-Cas9 in filamentous fungi.

Heterologous Expression of the Biosynthetic Gene Cluster

Objective: To express the candidate deoxyfunicone BGC in a heterologous fungal host to confirm its function.

Protocol:

• BGC Cloning: Clone the entire candidate BGC into a suitable fungal expression vector or a set of vectors. This may involve techniques such as Gibson assembly or yeast-mediated recombination.

• Host Selection: Choose a suitable heterologous host, such as Aspergillus nidulans or Saccharomyces cerevisiae, that is known to be a good producer of secondary metabolites and has a clean metabolic background.

• Transformation: Transform the host strain with the BGC-containing vector(s).

• Cultivation and Analysis: Cultivate the transformed host under inducing conditions and analyze the culture extracts by HPLC-MS for the production of deoxyfunicone.

Conclusion and Future Directions

The biosynthesis of deoxyfunicone in fungi presents a fascinating example of polyketide assembly and modification. While a complete picture of the pathway is yet to be fully elucidated, the tools of modern molecular biology and genomics are poised to unravel its intricacies. The definitive identification of the deoxyfunicone BGC will open the door for detailed enzymatic studies, providing valuable quantitative data and enabling the targeted engineering of the pathway for the production of novel analogs with potentially enhanced or altered biological activities. This will be of significant interest to researchers in natural product chemistry, synthetic biology, and drug development.

Deoxyfunicone: A Technical Guide to its Chemical Structure, Properties, and Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Abstract

Deoxyfunicone, a naturally occurring γ-pyrone metabolite, has garnered significant interest within the scientific community for its diverse and potent biological activities. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and known biological functions of Deoxyfunicone. Detailed experimental protocols for its isolation and key biological assays are presented, alongside a summary of its quantitative data. Furthermore, this document elucidates the current understanding of its mechanism of action, including its influence on specific signaling pathways, to support further research and drug development efforts.

Chemical Structure and Identification

Deoxyfunicone is classified as an aromatic ketone and a member of the funicone-like compounds, a class of polyketides produced by various fungi, notably species of Penicillium and Talaromyces.[1] Its molecular structure is characterized by a γ-pyrone ring linked via a carbonyl group to a substituted methyl benzoate (B1203000) moiety.

Table 1: Chemical Identifiers of Deoxyfunicone [2]

Identifier	Value
IUPAC Name	methyl 3,5-dimethoxy-2-[4-oxo-6-[(E)-prop-1-enyl]pyran-3-carbonyl]benzoate
Molecular Formula	C₁₉H₁₈O₇
Molecular Weight	358.3 g/mol
SMILES	C/C=C/C1=CC(=O)C(=CO1)C(=O)C2=C(C=C(C=C2OC)OC)C(=O)OC
InChI Key	TZXWWWSFTQHNBQ-AATRIKPKSA-N

Physicochemical Properties

Deoxyfunicone is typically isolated as a white or pale yellow powder.[3] While a specific experimental melting point is not widely reported in the literature, its physical state suggests a crystalline solid at room temperature. Its solubility profile indicates that it is soluble in organic solvents such as ethanol, methanol, dimethylformamide (DMF), and dimethyl sulfoxide (B87167) (DMSO), but is insoluble in water.[1][3]

Table 2: Physicochemical Properties of Deoxyfunicone

Property	Value/Description	Source
Physical State	White or pale yellow powder	[3]
Solubility	Soluble in ethanol, methanol, DMF, DMSO; Insoluble in water	[1][3]
Computed XLogP3	2.5	[2]
Computed Hydrogen Bond Donor Count	0	[2]
Computed Hydrogen Bond Acceptor Count	7	[2]
Computed Rotatable Bond Count	6	[2]

Biological Activities and Mechanism of Action

Deoxyfunicone exhibits a broad spectrum of biological activities, making it a promising candidate for further investigation in drug discovery.

Antifungal Activity

Deoxyfunicone has demonstrated notable antifungal properties. It has been shown to potentiate the activity of miconazole, an established antifungal agent, against Candida albicans.[1]

Anti-inflammatory Activity

The compound displays significant anti-inflammatory effects by inhibiting the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated microglial cells.[1] This suggests a potential role in modulating inflammatory responses in the central nervous system.

Antiviral Activity

Deoxyfunicone has been reported to possess antiviral properties, including activity as an HIV-1 integrase inhibitor.[3] This indicates its potential for the development of novel antiretroviral therapies.

Enzyme Inhibition

A key aspect of Deoxyfunicone's mechanism of action is its ability to inhibit protein tyrosine phosphatase 1B (PTP1B).[1] PTP1B is a negative regulator of the insulin (B600854) and leptin signaling pathways, and its inhibition is a therapeutic target for type 2 diabetes and obesity.

Signaling Pathways

While the precise signaling pathways modulated by Deoxyfunicone are still under active investigation, its known inhibitory effects on nitric oxide production and PTP1B provide critical insights. The inhibition of NO production likely involves the downregulation of inducible nitric oxide synthase (iNOS) expression or activity, which is often mediated by the NF-κB signaling pathway in response to inflammatory stimuli. The inhibition of PTP1B directly impacts the insulin signaling pathway by preventing the dephosphorylation of the insulin receptor and its downstream substrates, thereby enhancing insulin sensitivity.

Logical relationship of Deoxyfunicone's activities.

Experimental Protocols

Isolation and Purification of Deoxyfunicone from Penicillium sp.

This protocol describes a general method for the isolation and purification of Deoxyfunicone from a fungal culture.

Workflow for Deoxyfunicone isolation.

Methodology:

• Fungal Culture: Penicillium sp. is cultured on a suitable agar medium (e.g., Potato Dextrose Agar) at 25-28°C for 7-10 days.

• Liquid Fermentation: Agar plugs containing the fungal mycelium are used to inoculate a liquid medium (e.g., Potato Dextrose Broth). The culture is incubated on a rotary shaker at 25-28°C for 14-21 days.

• Extraction: The culture broth is separated from the mycelium by filtration. The filtrate is then extracted three times with an equal volume of ethyl acetate.

• Purification: The combined ethyl acetate extracts are concentrated under reduced pressure. The resulting crude extract is subjected to silica gel column chromatography, eluting with a gradient of n-hexane and ethyl acetate. Fractions are collected and monitored by thin-layer chromatography (TLC). Fractions containing Deoxyfunicone are pooled, concentrated, and the pure compound is obtained by crystallization.

PTP1B Inhibition Assay

This protocol outlines a colorimetric assay to determine the inhibitory activity of Deoxyfunicone against PTP1B.

Methodology:

• Reagents:

  • Recombinant human PTP1B enzyme

  • p-Nitrophenyl phosphate (B84403) (pNPP) as the substrate

  • Assay buffer (e.g., 50 mM HEPES, pH 7.2, 100 mM NaCl, 1 mM DTT, 1 mM EDTA)

  • Deoxyfunicone dissolved in DMSO

  • 96-well microplate

  • Microplate reader

• Procedure:

  • Add 2 µL of various concentrations of Deoxyfunicone (or DMSO as a control) to the wells of a 96-well plate.

  • Add 88 µL of assay buffer containing PTP1B enzyme to each well and incubate for 10 minutes at 37°C.

  • Initiate the reaction by adding 10 µL of pNPP solution.

  • Incubate the plate at 37°C for 30 minutes.

  • Stop the reaction by adding 50 µL of 2 M NaOH.

  • Measure the absorbance at 405 nm using a microplate reader.

  • Calculate the percentage of inhibition and determine the IC₅₀ value.

Nitric Oxide (NO) Production Inhibition Assay in Macrophages

This protocol describes a method to assess the effect of Deoxyfunicone on NO production in LPS-stimulated RAW 264.7 macrophage cells using the Griess reagent.

Methodology:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and antibiotics.

• Treatment: Seed the cells in a 96-well plate and allow them to adhere overnight. Pre-treat the cells with various concentrations of Deoxyfunicone for 1 hour.

• Stimulation: Stimulate the cells with 1 µg/mL of lipopolysaccharide (LPS) for 24 hours.

• Griess Assay:

  • Collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent A (1% sulfanilamide (B372717) in 5% phosphoric acid) and incubate for 10 minutes at room temperature in the dark.

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) and incubate for another 10 minutes at room temperature in the dark.

  • Measure the absorbance at 540 nm.

  • Determine the nitrite (B80452) concentration using a sodium nitrite standard curve and calculate the percentage of NO production inhibition.

Conclusion

Deoxyfunicone is a fungal metabolite with a compelling profile of biological activities, including antifungal, anti-inflammatory, and antiviral effects. Its ability to inhibit key enzymes such as PTP1B highlights its therapeutic potential, particularly in the context of metabolic diseases. The experimental protocols provided in this guide offer a foundation for researchers to further explore the properties and mechanisms of this promising natural product. Future research should focus on elucidating the detailed signaling pathways affected by Deoxyfunicone and on optimizing its structure to enhance its therapeutic efficacy and selectivity.

References

• 1. Inhibition of protein tyrosine phosphatase (PTP1B) and α-glucosidase by geranylated flavonoids from Paulownia tomentosa - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent advancements for the evaluation of anti-viral activities of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Isolation and Characterization of Antibacterial Compound from a Mangrove-Endophytic Fungus, Penicillium chrysogenum MTCC 5108 - PMC [pmc.ncbi.nlm.nih.gov]

Deoxyfunicone: A Fungal Metabolite with Therapeutic Potential

An In-depth Technical Guide on the Bioactive Properties and Therapeutic Applications of Deoxyfunicone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deoxyfunicone is a naturally occurring polyketide belonging to the funicone-like group of compounds, which are primarily isolated from various species of fungi, particularly within the genus Talaromyces. Structurally, deoxyfunicone is characterized by a γ-pyrone ring linked to an α-resorcylic acid nucleus.[1][2] Fungal secondary metabolites have long been a valuable source of novel bioactive compounds, and deoxyfunicone has emerged as a molecule of interest due to its diverse biological activities. This technical guide provides a comprehensive overview of the current understanding of deoxyfunicone's potential therapeutic applications, with a focus on its anticancer, antiviral, anti-inflammatory, and neuroprotective properties. This document summarizes available quantitative data, details relevant experimental protocols, and visualizes key biological pathways to support further research and development efforts.

Physicochemical Properties

Deoxyfunicone is an aromatic ketone with the chemical formula C19H18O7 and a molecular weight of 358.3 g/mol .[3]

Synthesis

The synthesis of deoxyfunicone has been achieved through methods such as carbonylative Stille cross-coupling reactions.[1][2]

Experimental Protocol: Synthesis of Deoxyfunicone

A general procedure for the synthesis of funicone-like compounds, including deoxyfunicone, involves a carbonylative Stille cross-coupling reaction. This method couples a functionalized γ-pyrone with an α-resorcylic acid derivative. The γ-pyrone precursor can be prepared from commercially available kojic acid in a multi-step synthesis to introduce a stannane (B1208499) derivative. The α-resorcylic acid component is typically an iodinated benzoate (B1203000) derivative. The key carbonylative Stille cross-coupling step is catalyzed by a palladium complex and involves the introduction of a carbonyl group between the two main fragments.[1][2]

References

• 1. mdpi.com [mdpi.com]
• 2. New Insights into Chemical and Biological Properties of Funicone-like Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. HIV-1 integrase inhibitors that compete with the target DNA substrate define a unique strand transfer conformation for integrase - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Therapeutic Potential of Funicone-Like Compounds: A Technical Guide to Their Bioactivities

For Researchers, Scientists, and Drug Development Professionals

Introduction

Funicone-like compounds, a class of polyketides primarily produced by fungi of the genus Talaromyces (formerly Penicillium), have emerged as a promising source of novel therapeutic agents.[1][2] Characterized by a distinctive γ-pyrone ring linked to an α-resorcylic acid nucleus, these secondary metabolites exhibit a broad spectrum of biological activities, including anticancer, antimicrobial, and antiviral properties.[1][3] This in-depth technical guide provides a comprehensive review of the current knowledge on funicone-like compounds, with a focus on their bioactivities, underlying mechanisms of action, and the experimental protocols used for their evaluation. The information is presented to empower researchers, scientists, and drug development professionals in their quest for new and effective therapeutic leads.

Chemical Diversity of Funicone-Like Compounds

The funicone family encompasses a range of structurally related molecules. The archetypal compound, funicone, serves as a scaffold for numerous derivatives, including 3-O-methylfunicone, vermistatin, and penisimplicissin.[4] Variations in the substitution patterns on both the γ-pyrone and the α-resorcylic acid moieties contribute to the chemical diversity of this class of natural products and significantly influence their biological activities.

Bioactivities of Funicone-Like Compounds: A Quantitative Overview

Funicone-like compounds have demonstrated significant potential in several key therapeutic areas. The following tables summarize the quantitative data on their anticancer, antimicrobial, and antiviral activities.

Anticancer Activity

The antiproliferative effects of funicone-like compounds have been evaluated against a variety of human cancer cell lines. The half-maximal inhibitory concentration (IC50), a measure of the potency of a substance in inhibiting a specific biological or biochemical function, is a key parameter in these studies.[5]

Compound	Cancer Cell Line	IC50 (µM)	Reference
3-O-Methylfunicone	A375P (Melanoma)	80 µg/mL (approx. 215 µM) for 24h	[3]
A375M (Metastatic Melanoma)	80 µg/mL (approx. 215 µM) for 24h	[3]
HeLa (Cervical Cancer)	Not explicitly stated, but 44% growth inhibition at 24h	[6]
Vermistatin	A72 (Canine Fibrosarcoma)	Non-toxic dose of 1 µM used in antiviral studies	[4]
Penisimplicissin	A72 (Canine Fibrosarcoma)	Non-toxic dose of 0.5 µM used in antiviral studies	[4]

Antimicrobial Activity

The antimicrobial potential of funicone-like compounds has been investigated against various pathogenic bacteria and fungi. The minimum inhibitory concentration (MIC), the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism, is a standard measure of in vitro antimicrobial activity.

Compound	Microorganism	MIC (µg/mL)	Reference
3-O-Methylfunicone	Rhizoctonia solani	100	[2]
Other phytopathogenic fungi	100	[2]

Note: Data on the MIC values for a broader range of funicone-like compounds against clinically relevant bacteria and fungi is an active area of research.

Antiviral Activity

Several funicone-like compounds have shown promising activity against various viruses. The IC50 value in this context represents the concentration required to inhibit viral replication by 50%.

Compound	Virus	Cell Line	IC50 (µM)	Reference
3-O-Methylfunicone	Bovine Herpesvirus 1 (BoHV-1)	MDBK	~10	[3]
Canine Coronavirus (CCoV)	A72	~2.5 (for cell growth inhibition)	[1]
Vermistatin	Canine Coronavirus (CCoV)	A72	Non-toxic dose of 1 µM showed antiviral effect	[4]
Penisimplicissin	Canine Coronavirus (CCoV)	A72	Non-toxic dose of 0.5 µM showed antiviral effect	[4]

Mechanisms of Action: Elucidating the Signaling Pathways

Understanding the molecular mechanisms by which funicone-like compounds exert their biological effects is crucial for their development as therapeutic agents. Research has begun to unravel the intricate signaling pathways modulated by these compounds.

Anticancer Mechanisms

The anticancer activity of 3-O-methylfunicone has been particularly well-studied. It induces cell cycle arrest and apoptosis in cancer cells through the modulation of key regulatory proteins. In human melanoma cells, 3-O-methylfunicone causes a G2/M phase arrest, which is associated with a decrease in the cyclin B1/p34(cdc2) complex and an induction of p21.[3] Furthermore, it leads to a marked decrease in survivin expression, an inhibitor of apoptosis.[3] In HeLa cells, 3-O-methylfunicone treatment results in an increase in p21 mRNA expression and a decrease in cyclin D1 and Cdk4 mRNA expression, leading to cell cycle arrest and subsequent apoptosis.[6]

Below is a diagram illustrating the proposed signaling pathway for the anticancer activity of 3-O-methylfunicone.

Anticancer signaling pathway of 3-O-methylfunicone.

Antiviral Mechanisms

The antiviral activity of funicone-like compounds, such as 3-O-methylfunicone, vermistatin, and penisimplicissin, against canine coronavirus has been linked to the downregulation of the aryl hydrocarbon receptor (AhR).[1][4] AhR is a ligand-activated transcription factor that has been implicated in the replication of several viruses. Inhibition of AhR by these compounds appears to be a key mechanism in their antiviral action.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the study of funicone-like compounds.

Isolation and Purification of Funicone-Like Compounds from Fungal Cultures

A general workflow for the isolation and purification of funicone-like compounds is outlined below. This process is a critical first step in natural product drug discovery from fungi.[1]

Workflow for isolation of funicone-like compounds.

Detailed Protocol:

• Fungal Culture: The selected fungal strain (e.g., Talaromyces pinophilus) is cultured on a suitable solid or in a liquid medium.

• Extraction: The fungal biomass and/or the culture broth is extracted with an organic solvent such as ethyl acetate (B1210297) to obtain a crude extract.

• Fractionation: The crude extract is subjected to column chromatography using silica (B1680970) gel or other stationary phases, eluting with a gradient of solvents of increasing polarity to separate the components into different fractions.

• Bioactivity-Guided Isolation: Each fraction is tested for its biological activity using relevant assays (e.g., MTT assay for anticancer activity).

• Purification: The active fraction(s) are further purified using techniques like High-Performance Liquid Chromatography (HPLC) to isolate the pure funicone-like compound.

• Structure Elucidation: The chemical structure of the purified compound is determined using spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Cytotoxicity and Antiproliferative Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the funicone-like compound and a vehicle control (e.g., DMSO). Include a positive control (e.g., a known cytotoxic drug). Incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (typically 5 mg/mL in PBS) to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C. During this time, viable cells with active metabolism will convert the yellow MTT into purple formazan (B1609692) crystals.

• Formazan Solubilization: Carefully remove the medium and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution in each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. The IC50 value is determined by plotting the percentage of viability against the log of the compound concentration and fitting the data to a dose-response curve.

Antimicrobial Susceptibility: Broth Microdilution Method

The broth microdilution method is a standard laboratory procedure used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against a specific microorganism.

Protocol:

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism (e.g., bacteria or fungi) in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria).

• Serial Dilution of Compound: Prepare a series of twofold dilutions of the funicone-like compound in the broth medium in a 96-well microtiter plate.

• Inoculation: Inoculate each well containing the diluted compound with the standardized microbial suspension. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the microtiter plate at an appropriate temperature and for a sufficient duration to allow for microbial growth (e.g., 37°C for 24 hours for most bacteria).

• MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism. The results can also be read using a microplate reader.

Antiviral Activity: Plaque Reduction Assay

The plaque reduction assay is a standard method for quantifying the infectivity of a lytic virus and for evaluating the efficacy of antiviral compounds.

Protocol:

• Cell Monolayer Preparation: Seed a monolayer of susceptible host cells in a multi-well plate and grow until confluent.

• Virus and Compound Incubation: In separate tubes, pre-incubate a known amount of virus with serial dilutions of the funicone-like compound for a specific period (e.g., 1 hour at 37°C).

• Infection: Remove the culture medium from the cell monolayers and infect them with the virus-compound mixtures. Include a virus control (virus only) and a cell control (medium only).

• Adsorption: Allow the virus to adsorb to the cells for a defined period (e.g., 1-2 hours).

• Overlay: After adsorption, remove the inoculum and overlay the cell monolayer with a semi-solid medium (e.g., containing agarose (B213101) or methylcellulose) to restrict the spread of the virus to adjacent cells.

• Incubation: Incubate the plates for a period sufficient for plaque formation (typically 2-5 days, depending on the virus).

• Plaque Visualization and Counting: Stain the cell monolayer with a vital stain (e.g., crystal violet) to visualize and count the plaques.

• Data Analysis: Calculate the percentage of plaque reduction for each compound concentration compared to the virus control. The IC50 value is the concentration of the compound that reduces the number of plaques by 50%.

Conclusion and Future Directions

Funicone-like compounds represent a valuable class of natural products with significant potential for the development of new anticancer, antimicrobial, and antiviral drugs. Their diverse chemical structures and promising biological activities warrant further investigation. Future research should focus on:

• Expanding the Chemical Library: Isolating and characterizing new funicone-like compounds from diverse fungal sources.

• Comprehensive Bioactivity Screening: Evaluating the bioactivity of a wider range of funicone-like compounds against a broader panel of cancer cell lines, pathogenic microorganisms, and viruses.

• In-depth Mechanistic Studies: Elucidating the detailed molecular mechanisms and signaling pathways underlying the various bioactivities of these compounds.

• Structure-Activity Relationship (SAR) Studies: Identifying the key structural features responsible for the observed biological activities to guide the synthesis of more potent and selective analogs.

• In Vivo Efficacy and Safety Studies: Evaluating the therapeutic potential and safety profiles of the most promising funicone-like compounds in preclinical animal models.

By pursuing these research directions, the scientific community can unlock the full therapeutic potential of funicone-like compounds and contribute to the development of novel and effective treatments for a range of human diseases.

References

• 1. Faster workflows boost drug discovery in natural product-based screening | Frederick National Laboratory [frederick.cancer.gov]
• 2. researchgate.net [researchgate.net]
• 3. 3-O-methylfunicone, a metabolite of Penicillium pinophilum, inhibits proliferation of human melanoma cells by causing G(2) + M arrest and inducing apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 3‐O‐Methylfunicone, a secondary metabolite produced by Penicillium pinophilum, induces growth arrest and apoptosis in HeLa cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. IC50 - Wikipedia [en.wikipedia.org]
• 6. 3-O-methylfunicone, a secondary metabolite produced by Penicillium pinophilum, induces growth arrest and apoptosis in HeLa cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Deoxyfunicone via Carbonylative Stille Cross-Coupling

For Researchers, Scientists, and Drug Development Professionals

Abstract

Deoxyfunicone, a fungal metabolite, has garnered interest within the scientific community due to its diverse biological activities, including potential antiviral and antitumor properties. This document outlines a proposed synthetic strategy for deoxyfunicone, centered around a key carbonylative Stille cross-coupling reaction. While a total synthesis of deoxyfunicone employing this specific methodology has not been reported in the literature, this protocol provides a detailed, plausible route based on established principles of palladium-catalyzed cross-coupling reactions. The application of the carbonylative Stille coupling offers a convergent and potentially efficient approach to the γ-pyrone core of deoxyfunicone.

Introduction

Deoxyfunicone is a natural product characterized by a substituted γ-pyrone ring linked to a dimethoxybenzoyl moiety. The development of efficient and modular synthetic routes to deoxyfunicone and its analogues is crucial for further investigation of their therapeutic potential. The carbonylative Stille cross-coupling reaction is a powerful transformation in organic synthesis that allows for the formation of a ketone by coupling an organostannane with an organic electrophile in the presence of carbon monoxide and a palladium catalyst.[1][2] This reaction is particularly well-suited for the synthesis of complex molecules due to its tolerance of a wide range of functional groups.

This application note details a proposed retrosynthetic analysis of deoxyfunicone, highlighting a key carbonylative Stille cross-coupling step. A comprehensive, generalized experimental protocol for this key transformation is provided, based on analogous reactions reported in the literature.

Retrosynthetic Analysis

A plausible retrosynthetic analysis for deoxyfunicone (1) is depicted below. The key disconnection involves the carbonylative Stille cross-coupling between a vinyl stannane (B1208499) (2) and an aryl iodide (3). This approach simplifies the target molecule into two key fragments, allowing for a convergent synthesis. The vinyl stannane precursor (2) could be synthesized from commercially available starting materials, as could the aryl iodide (3), which would likely be derived from 3,5-dimethoxybenzoic acid.

Caption: Retrosynthetic analysis of Deoxyfunicone.

Experimental Workflow: Carbonylative Stille Cross-Coupling

The following diagram illustrates the proposed experimental workflow for the key carbonylative Stille cross-coupling step in the synthesis of deoxyfunicone.

Caption: Experimental workflow for the key coupling step.

Detailed Experimental Protocol (Proposed)

This protocol is a generalized procedure based on known carbonylative Stille cross-coupling reactions and should be optimized for the specific substrates.

Materials:

• Aryl Iodide (3) (1.0 equiv)

• Vinyl Stannane (2) (1.1 - 1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd₂(dba)₃) (1-5 mol%)

• Ligand (if required, e.g., PPh₃, AsPh₃)

• Anhydrous, degassed solvent (e.g., THF, DMF, toluene)

• Carbon monoxide (balloon or high-pressure reactor)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add the aryl iodide (3) and the palladium catalyst.

• Add the anhydrous, degassed solvent via syringe.

• Add the vinyl stannane (2) to the reaction mixture.

• If a ligand is used, it should be added at this stage.

• The reaction flask is then purged with carbon monoxide by bubbling the gas through the solution for several minutes, or the reaction is set up in a high-pressure reactor flushed with CO.

• The reaction mixture is heated to the desired temperature (typically between 50-100 °C) and stirred under a carbon monoxide atmosphere.

• The reaction progress is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, the reaction is cooled to room temperature and the solvent is removed under reduced pressure.

• The residue is taken up in an organic solvent (e.g., ethyl acetate) and washed with saturated aqueous potassium fluoride (B91410) solution (to remove tin byproducts), water, and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated.

• The crude product is purified by column chromatography on silica (B1680970) gel to afford deoxyfunicone (1).

Quantitative Data from Analogous Reactions

Since a specific protocol for the synthesis of deoxyfunicone via carbonylative Stille coupling is not available, the following table summarizes typical reaction conditions and yields for analogous carbonylative Stille couplings of aryl/vinyl halides with vinyl stannanes from the literature. This data can serve as a starting point for the optimization of the proposed synthesis.

Aryl/Vinyl Halide	Organostannane	Catalyst (mol%)	Ligand	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Aryl Iodide	Vinyl Stannane	Pd(PPh₃)₄ (5)	-	THF	50	12	75-90	General Protocol[2]
Vinyl Bromide	Vinyl Stannane	Pd₂(dba)₃ (2.5)	P(furyl)₃	NMP	80	24	60-85	General Protocol[3]
Aryl Triflate	Vinyl Stannane	Pd(OAc)₂ (3)	PPh₃	DMF	60	18	70-88	General Protocol[4]

Biological Activity of Deoxyfunicone

Deoxyfunicone has been reported to exhibit a range of biological activities. The diagram below summarizes some of its known effects. Further research is needed to elucidate the specific signaling pathways through which deoxyfunicone exerts these effects.

Caption: Known biological activities of Deoxyfunicone.

Conclusion

The proposed synthesis of deoxyfunicone via a carbonylative Stille cross-coupling reaction represents a viable and convergent strategy. The provided general protocol and data from analogous reactions offer a solid foundation for researchers to develop a specific and optimized synthetic route. The successful application of this methodology would not only provide access to deoxyfunicone for further biological evaluation but also demonstrate the utility of the carbonylative Stille coupling in the synthesis of complex natural products.

References

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 2. Stille reaction - Wikipedia [en.wikipedia.org]
• 3. 11-The Stille Reaction PDF | PDF [scribd.com]
• 4. Stille Coupling [organic-chemistry.org]

Application Notes and Protocols for the Isolation of Deoxyfunicone Using HPLC and Chromatography Methods

For Researchers, Scientists, and Drug Development Professionals

Abstract

Deoxyfunicone, a polyketide metabolite primarily produced by fungal species such as Penicillium and Streptomyces, has garnered interest for its potential biological activities. The isolation and purification of Deoxyfunicone in sufficient quantities are crucial for further pharmacological studies and drug development endeavors. This document provides detailed application notes and protocols for the isolation of Deoxyfunicone from fungal cultures using a combination of solid-phase extraction and high-performance liquid chromatography (HPLC). The methodologies described herein are based on established protocols for the purification of similar fungal secondary metabolites and are intended to serve as a comprehensive guide for researchers.

Introduction to Deoxyfunicone

Deoxyfunicone is a natural product characterized by a γ-pyrone ring linked to a substituted aromatic nucleus.[1][2] As a member of the funicone-like compounds, it is part of a structurally diverse family of fungal metabolites.[1][2] The first step in harnessing the therapeutic potential of Deoxyfunicone is the development of robust and efficient methods for its isolation and purification from complex fungal fermentation broths. This protocol outlines a general workflow for achieving high-purity Deoxyfunicone suitable for subsequent analytical and biological evaluation.

Experimental Workflow for Deoxyfunicone Isolation

The overall process for isolating Deoxyfunicone involves several key stages, from fungal culture and extraction to chromatographic purification and final analysis. A visual representation of this workflow is provided below.

Caption: Experimental workflow for Deoxyfunicone isolation.

Detailed Experimental Protocols

Fungal Fermentation and Extraction

This protocol is designed for a laboratory-scale fermentation to produce Deoxyfunicone.

Materials:

• Pure culture of a Deoxyfunicone-producing fungal strain (e.g., Penicillium sp.)

• Potato Dextrose Broth (PDB) or other suitable liquid medium

• Erlenmeyer flasks

• Shaking incubator

• Ethyl acetate (B1210297) (HPLC grade)

• Anhydrous sodium sulfate

• Rotary evaporator

Protocol:

• Inoculate 1 L of sterile PDB medium with the fungal strain.

• Incubate the culture at 25-28°C for 14-21 days with shaking at 150 rpm.

• After the incubation period, separate the mycelium from the culture broth by filtration.

• Extract the culture broth three times with an equal volume of ethyl acetate.

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Concentrate the extract under reduced pressure using a rotary evaporator to obtain the crude extract.

Solid-Phase Extraction (SPE) Cleanup

A preliminary cleanup of the crude extract is recommended to remove highly polar and non-polar impurities.

Materials:

• C18 SPE cartridge

• Methanol (B129727) (HPLC grade)

• Deionized water

• Vacuum manifold

Protocol:

• Condition the C18 SPE cartridge by passing 10 mL of methanol followed by 10 mL of deionized water.

• Dissolve the crude extract in a minimal amount of methanol and dilute with deionized water to a final methanol concentration of less than 10%.

• Load the diluted extract onto the conditioned SPE cartridge.

• Wash the cartridge with 10 mL of 20% aqueous methanol to remove polar impurities.

• Elute the fraction containing Deoxyfunicone with 10 mL of 80% aqueous methanol.

• Evaporate the solvent from the eluate to dryness.

Preparative HPLC Purification

The semi-purified extract is subjected to preparative HPLC for the isolation of Deoxyfunicone.

Protocol:

• Redissolve the dried eluate from the SPE step in a small volume of the initial mobile phase.

• Filter the sample through a 0.45 µm syringe filter.

• Inject the sample onto the preparative HPLC system.

• Collect fractions based on the UV chromatogram, targeting the peak corresponding to Deoxyfunicone.

• Combine the fractions containing the pure compound.

• Evaporate the solvent to obtain purified Deoxyfunicone.

Analytical HPLC for Purity Assessment

The purity of the isolated Deoxyfunicone is confirmed using analytical HPLC.

Protocol:

• Prepare a standard solution of the purified Deoxyfunicone in methanol (approximately 1 mg/mL).

• Inject a small volume (e.g., 10 µL) into the analytical HPLC system.

• Analyze the chromatogram to determine the purity of the isolated compound. A single, sharp peak is indicative of high purity.

Quantitative Data and Chromatographic Conditions

The following tables summarize the recommended parameters for the analytical and preparative HPLC methods. Note that these parameters may require optimization depending on the specific instrumentation and the purity of the starting material.

Table 1: Analytical HPLC Parameters

Parameter	Value
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	20-80% B over 20 min
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Injection Volume	10 µL
Column Temperature	25°C

Table 2: Preparative HPLC Parameters

Parameter	Value
Column	C18, 21.2 x 250 mm, 10 µm
Mobile Phase A	Water
Mobile Phase B	Methanol
Gradient	Isocratic or shallow gradient (e.g., 50-70% B over 30 min)
Flow Rate	15-20 mL/min
Detection	UV at 254 nm
Injection Volume	1-5 mL (depending on concentration)
Column Temperature	Ambient

Characterization of Deoxyfunicone

The identity and structure of the purified compound should be confirmed using spectroscopic methods.

• Mass Spectrometry (MS): To determine the molecular weight and elemental composition. Deoxyfunicone has a molecular formula of C19H18O7 and a molecular weight of 358.35 g/mol .[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for structural elucidation and confirmation.

Logical Relationships in Method Development

The development of a successful isolation protocol follows a logical progression from analytical to preparative scale.

Caption: Logical flow for HPLC method development.

Conclusion

The protocols outlined in this document provide a robust framework for the isolation and purification of Deoxyfunicone from fungal sources. By employing a combination of solid-phase extraction and multi-step HPLC, researchers can obtain high-purity Deoxyfunicone for further investigation. The provided chromatographic conditions serve as a starting point and should be optimized for specific laboratory setups and fungal strains. Successful isolation of Deoxyfunicone will facilitate a deeper understanding of its biological properties and potential as a therapeutic agent.

References

• 1. Purification and Characterization of a New Antifungal Compound 10-(2,2-dimethyl-cyclohexyl)-6,9-dihydroxy-4,9-dimethyl-dec-2-enoic Acid Methyl Ester from Streptomyces hydrogenans Strain DH16 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rjptonline.org [rjptonline.org]
• 3. PREPARATIVE ISOLATION AND PURIFICATION OF FIVE FLAVONOIDS FROM POGOSTEMON CABLIN BENTH BY HIGH-SPEED COUNTERCURRENT CHROMATOGRAPHY AND PREPARATIVE HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY - PMC [pmc.ncbi.nlm.nih.gov]

MTT assay protocol for Deoxyfunicone cytotoxicity testing

Application Notes and Protocols

Topic: MTT Assay Protocol for Deoxyfunicone Cytotoxicity Testing

Audience: Researchers, scientists, and drug development professionals.

Introduction

Deoxyfunicone is a natural product that has garnered interest for its potential therapeutic properties. Assessing its cytotoxic effects on various cell lines is a critical step in preclinical drug development. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used, reliable, and sensitive colorimetric method for measuring cell viability and proliferation. This assay quantifies the metabolic activity of living cells by measuring the reduction of the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals by mitochondrial dehydrogenases.[1][2][3] The amount of formazan produced is directly proportional to the number of viable cells.[4]

These application notes provide a detailed protocol for determining the cytotoxicity of Deoxyfunicone using the MTT assay. The protocol covers reagent preparation, cell culture and treatment, the MTT assay procedure, and data analysis.

Key Experimental Protocols

1. Reagent and Media Preparation

• Cell Culture Medium: Use the appropriate complete medium (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin. The choice of medium depends on the cell line being used.

• Phosphate-Buffered Saline (PBS): Prepare a sterile solution of PBS (pH 7.4).

• MTT Solution (5 mg/mL):

  • Dissolve 50 mg of MTT powder in 10 mL of sterile PBS.

  • Vortex or sonicate until the MTT is completely dissolved.[5]

  • Sterilize the solution by filtering it through a 0.22 µm filter.

  • Store the MTT solution at 4°C, protected from light, for up to one month.

• Deoxyfunicone Stock Solution:

  • Prepare a high-concentration stock solution of Deoxyfunicone (e.g., 10 mM) in a suitable solvent such as Dimethyl Sulfoxide (DMSO).

  • Store the stock solution in aliquots at -20°C.

• Solubilization Solution:

  • Prepare a solution of 10% Sodium Dodecyl Sulfate (SDS) in 0.01 M HCl.[5] Alternatively, pure DMSO can also be used to dissolve the formazan crystals.[2][6]

2. Cell Culture and Seeding

• Culture the desired cancer cell line in a T-75 flask until it reaches 80-90% confluency.

• Wash the cells with sterile PBS and detach them using Trypsin-EDTA.

• Neutralize the trypsin with complete culture medium and centrifuge the cell suspension.

• Resuspend the cell pellet in fresh medium and perform a cell count using a hemocytometer or an automated cell counter. Ensure cell viability is above 90%.

• Seed the cells into a 96-well flat-bottomed plate at an optimized density. The optimal seeding density depends on the cell line's growth rate and should be determined empirically. A general starting range is 1 x 10⁴ to 1 x 10⁵ cells/well in a final volume of 100 µL of complete culture medium.[5][6]

• Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow the cells to attach and resume growth.[6][7]

3. Deoxyfunicone Treatment

• Prepare a series of dilutions of Deoxyfunicone from the stock solution in the complete culture medium. The final concentrations should cover a broad range to determine the IC50 value (the concentration that inhibits 50% of cell growth). A starting range could be from 0.1 µM to 100 µM.

• Include the following controls on the plate:

  • Vehicle Control: Cells treated with the same concentration of the solvent (e.g., DMSO) used to dissolve Deoxyfunicone.

  • Untreated Control: Cells in culture medium only.

  • Blank Control: Wells containing culture medium only (no cells) to subtract background absorbance.

• After the 24-hour incubation period, carefully remove the medium from the wells and replace it with 100 µL of the medium containing the different concentrations of Deoxyfunicone.

• Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.[6]

4. MTT Assay Procedure

• Following the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well, including the controls.[4] This results in a final MTT concentration of 0.5 mg/mL.

• Incubate the plate for 2 to 4 hours at 37°C in a 5% CO₂ incubator.[4][5] During this time, viable cells will convert the soluble yellow MTT into insoluble purple formazan crystals.

• After the incubation, carefully remove the medium containing MTT from each well without disturbing the formazan crystals.

• Add 100 µL of the solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO) to each well to dissolve the formazan crystals.[5][6]

• Mix thoroughly by gentle pipetting or by placing the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[1]

5. Data Acquisition and Analysis

• Measure the absorbance of each well using a microplate reader at a wavelength of 570 nm.[2][4] A reference wavelength of 630 nm can be used to reduce background noise.

• Subtract the average absorbance of the blank control wells from the absorbance of all other wells.

• Calculate the percentage of cell viability for each Deoxyfunicone concentration using the following formula:

  % Cell Viability = (Absorbance of Treated Cells / Absorbance of Untreated Control) x 100

• Plot the percentage of cell viability against the logarithm of the Deoxyfunicone concentration to generate a dose-response curve.

• Determine the IC50 value from the dose-response curve using non-linear regression analysis.

Data Presentation

The quantitative data for this protocol can be summarized as follows. Note that these values are starting points and should be optimized for each specific cell line and experimental condition.

Parameter	Recommended Value	Notes
Cell Seeding Density	1 x 10⁴ - 1 x 10⁵ cells/well	Optimize for each cell line to ensure logarithmic growth phase during the assay.
MTT Stock Concentration	5 mg/mL in PBS	Prepare fresh and filter sterilize. Protect from light.[1]
Final MTT Concentration	0.5 mg/mL	A final concentration of 0.2 - 0.5 mg/mL is commonly used.[4]
Deoxyfunicone Concentrations	0.1 µM - 100 µM (example range)	A wide range of serial dilutions should be tested to determine the IC50.
Treatment Incubation Time	24, 48, or 72 hours	The optimal time may vary depending on the compound's mechanism of action.
MTT Incubation Time	2 - 4 hours	Visually confirm the formation of formazan crystals.[4][5]
Solubilization Agent	10% SDS in 0.01 M HCl or DMSO	Ensure complete dissolution of formazan crystals before reading.
Absorbance Wavelength	570 nm	A reference wavelength of >650 nm can be used.

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for Deoxyfunicone cytotoxicity testing using the MTT assay.

Hypothetical Signaling Pathway for Deoxyfunicone-Induced Apoptosis

While the precise signaling pathway for Deoxyfunicone-induced cytotoxicity is yet to be fully elucidated, many natural compounds exert their effects by inducing apoptosis through the intrinsic (mitochondrial) pathway. This pathway is a plausible mechanism to investigate.

Caption: Hypothetical intrinsic apoptosis pathway induced by Deoxyfunicone.

References

• 1. MTT assay protocol | Abcam [abcam.com]
• 2. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 3. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 6. MTT (Assay protocol [protocols.io]
• 7. texaschildrens.org [texaschildrens.org]

Application Notes and Protocols: Evaluating Deoxyfunicone's Antiviral Activity Against HIV-1 Integrase

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the evaluation of Deoxyfunicone as a potential inhibitor of HIV-1 integrase, a critical enzyme for viral replication. The following protocols and data presentation formats are designed to facilitate the systematic assessment of its antiviral efficacy.

HIV-1 integrase (IN) is an essential enzyme that catalyzes the insertion of the viral DNA into the host cell's genome, a crucial step in the retroviral life cycle.[1][2][3] Inhibition of this enzyme is a clinically validated strategy for the treatment of HIV-1 infection.[1][4] The protocols outlined below describe established in vitro and cell-based assays to determine the inhibitory potential of a test compound, such as Deoxyfunicone, against HIV-1 integrase.

Data Presentation

Quantitative data from the antiviral assays should be meticulously recorded and presented in a clear, tabular format to allow for straightforward comparison and analysis.

Table 1: In Vitro HIV-1 Integrase Inhibition by Deoxyfunicone

Assay Type	Deoxyfunicone Concentration	% Inhibition	IC50 (µM)	Positive Control (e.g., Raltegravir) % Inhibition	Positive Control IC50 (µM)
Strand Transfer	(List concentrations)
3'-Processing	(List concentrations)

Table 2: Cell-Based Anti-HIV-1 Activity of Deoxyfunicone

Cell Line	HIV-1 Strain	Deoxyfunicone Concentration	% Viral Replication Inhibition	EC50 (µM)	CC50 (µM)	Selectivity Index (SI = CC50/EC50)
(e.g., MT-4, PBMCs)	(e.g., HIV-1 IIIB, NL4-3)	(List concentrations)

Experimental Protocols

The following are detailed protocols for key experiments to assess the anti-HIV-1 integrase activity of Deoxyfunicone.

Protocol 1: In Vitro HIV-1 Integrase Strand Transfer Assay

This assay measures the ability of a compound to inhibit the strand transfer step of the integration process.[5][6]

Materials:

• Recombinant HIV-1 Integrase

• Donor DNA (oligonucleotide mimicking the viral DNA end)

• Target DNA (oligonucleotide mimicking the host DNA)

• Assay Buffer (e.g., 20 mM HEPES, pH 7.5, 10 mM DTT, 10 mM MgCl2 or MnCl2)

• Deoxyfunicone (dissolved in DMSO)

• Positive Control (e.g., Raltegravir)

• 96-well plates

• Detection system (e.g., fluorescence or colorimetric-based ELISA)

Procedure:

• Coat a 96-well plate with the donor substrate DNA and incubate.

• Wash the wells to remove unbound DNA.

• Block the wells to prevent non-specific binding.

• Prepare serial dilutions of Deoxyfunicone and the positive control in the assay buffer. The final DMSO concentration should be kept below 1%.

• Add the diluted compounds to the wells.

• Add recombinant HIV-1 integrase to the wells and incubate to allow for inhibitor binding.

• Initiate the reaction by adding the target substrate DNA.

• Incubate to allow the strand transfer reaction to proceed.

• Stop the reaction and perform the detection step according to the kit manufacturer's instructions (e.g., adding an antibody that detects the integrated product).

• Measure the signal (e.g., absorbance or fluorescence).

• Calculate the percent inhibition and determine the IC50 value.

Diagram of the Strand Transfer Assay Workflow:

Caption: Workflow for the in vitro HIV-1 Integrase Strand Transfer Assay.

Protocol 2: In Vitro HIV-1 Integrase 3'-Processing Assay

This assay determines if Deoxyfunicone can inhibit the initial cleavage of the viral DNA ends by integrase.[7]

Materials:

• Recombinant HIV-1 Integrase

• 3'-Processing Substrate DNA (labeled oligonucleotide)

• Assay Buffer

• Deoxyfunicone (in DMSO)

• Positive Control

• 96-well plates

• Detection system (e.g., fluorescence resonance energy transfer - FRET)[8]

Procedure:

• Prepare serial dilutions of Deoxyfunicone and the positive control.

• In a 96-well plate, add the diluted compounds.

• Add the 3'-processing substrate DNA.

• Initiate the reaction by adding recombinant HIV-1 integrase.

• Incubate to allow the processing reaction to occur.

• Measure the signal (e.g., change in fluorescence for a FRET-based assay).

• Calculate the percent inhibition and determine the IC50 value.

Diagram of the 3'-Processing Assay Workflow:

Caption: Workflow for the in vitro HIV-1 Integrase 3'-Processing Assay.

Protocol 3: Cell-Based Anti-HIV-1 Assay

This assay evaluates the ability of Deoxyfunicone to inhibit HIV-1 replication in a cellular context.

Materials:

• HIV-1 susceptible cell line (e.g., MT-4, TZM-bl, or peripheral blood mononuclear cells - PBMCs)

• HIV-1 viral stock (e.g., HIV-1 IIIB or NL4-3)

• Cell culture medium

• Deoxyfunicone (in DMSO)

• Positive Control (e.g., Raltegravir or AZT)

• 96-well cell culture plates

• Method for quantifying viral replication (e.g., p24 antigen ELISA, luciferase reporter assay, or reverse transcriptase activity assay)[6]

• Reagent for assessing cell viability (e.g., MTT, XTT)

Procedure:

• Seed the cells in a 96-well plate.

• Prepare serial dilutions of Deoxyfunicone and the positive control in cell culture medium.

• Add the diluted compounds to the cells and incubate.

• Infect the cells with a known amount of HIV-1.

• Incubate for a period that allows for multiple rounds of viral replication (e.g., 3-5 days).

• On a parallel plate with uninfected cells, add the same concentrations of Deoxyfunicone to assess cytotoxicity (CC50).

• After the incubation period, quantify the extent of viral replication in the supernatant or cell lysate using a suitable method.

• Assess cell viability in the cytotoxicity plate.

• Calculate the percent inhibition of viral replication to determine the EC50 and the CC50 from the cytotoxicity data.

• Calculate the Selectivity Index (SI).

Diagram of the HIV-1 Replication Cycle and Points of Inhibition:

Caption: Simplified HIV-1 replication cycle highlighting the integration step as the target for Deoxyfunicone.

References

• 1. HIV-1 integrase inhibitors that compete with the target DNA substrate define a unique strand transfer conformation for integrase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Integrase and integration: biochemical activities of HIV-1 integrase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Progress in HIV-1 Integrase Inhibitors: A Review of their Chemical Structure Diversity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Study on suitable analysis method for HIV-1 non-catalytic integrase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Characterization of endonucleolytic activity of HIV-1 integrase using a fluorogenic substrate - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Deoxyfunicone Synthesis

Welcome to the technical support center for the synthesis of Deoxyfunicone. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and improve the yield and purity of Deoxyfunicone synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to achieve a high yield of Deoxyfunicone?

A1: The most effective reported method for the synthesis of Deoxyfunicone is a palladium-catalyzed carbonylative Stille cross-coupling reaction. This reaction joins two key fragments: methyl 2-iodo-3,5-dimethoxybenzoate and a functionalized 5-stannyl-γ-pyrone derived from kojic acid. This approach is favored for its ability to form the central ketone bridge in a single, efficient step.

Q2: I am observing low to no yield in my Stille coupling reaction. What are the primary causes?

A2: Low yields in Stille couplings for Deoxyfunicone synthesis can stem from several factors:

• Catalyst Inactivity: The Palladium(0) catalyst is sensitive to air and moisture. Improper handling or degradation of the catalyst will significantly hinder the reaction.

• Impure Reactants: The organostannane reagent is susceptible to degradation, and impurities in either coupling partner can interfere with the catalytic cycle.

• Suboptimal Reaction Conditions: Incorrect solvent, temperature, or reaction time can lead to incomplete conversion or decomposition of reactants and products.

• Ligand Issues: The choice and quality of the phosphine (B1218219) ligand are critical for stabilizing the palladium catalyst and facilitating the reaction.

Q3: How can I minimize the formation of homocoupled byproducts?

A3: Homocoupling of the organostannane reagent is a common side reaction.[1][2] To minimize this, ensure a rigorously oxygen-free environment by thoroughly degassing your solvents and running the reaction under an inert atmosphere (e.g., argon or nitrogen). Additionally, using the correct stoichiometry of reactants is crucial.

Q4: What is the most effective method for purifying Deoxyfunicone and removing toxic tin byproducts?

A4: Purification of Deoxyfunicone from the reaction mixture requires removing the desired product from unreacted starting materials, catalyst residues, and toxic organotin byproducts. A common and effective method involves an aqueous workup with a saturated solution of potassium fluoride (B91410) (KF).[3] The fluoride ions react with the tin byproducts to form insoluble and easily filterable solids.[4][5] Subsequent purification by column chromatography on silica (B1680970) gel is typically necessary to isolate pure Deoxyfunicone.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the synthesis of Deoxyfunicone.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Inactive palladium catalyst. 2. Degradation of the organostannane reagent. 3. Insufficiently degassed solvents. 4. Incorrect reaction temperature.	1. Use a fresh, high-quality palladium catalyst and ligand. Consider using a pre-catalyst that is more stable to air. 2. Purify the stannane (B1208499) reagent immediately before use. 3. Degas all solvents thoroughly using techniques like freeze-pump-thaw or by bubbling with an inert gas. 4. Optimize the reaction temperature. While higher temperatures can increase the rate, they may also lead to decomposition.
Formation of Significant Homocoupling Product	1. Presence of oxygen in the reaction. 2. Incorrect stoichiometry.	1. Ensure the reaction is performed under strictly anaerobic and anhydrous conditions. 2. Carefully control the stoichiometry of the reactants.
Difficulty in Removing Tin Byproducts	1. Inefficient precipitation of tin salts. 2. Co-elution of tin compounds with the product during chromatography.	1. After the reaction, quench with a saturated aqueous solution of KF and stir vigorously for several hours to ensure complete precipitation of tin fluorides.[3] 2. If tin impurities persist, consider a second KF wash or alternative purification techniques such as chromatography on alumina.
Low Yield in Carbonylative Coupling	1. Poor carbon monoxide insertion. 2. Catalyst inhibition.	1. Ensure a constant, positive pressure of carbon monoxide (balloon or Schlenk line). 2. The addition of co-catalysts like copper(I) salts (e.g., CuI) can sometimes improve the efficiency of carbonylative Stille couplings.[6]

Experimental Protocols

Synthesis of 5-(tributylstannyl)-2-((E)-prop-1-en-1-yl)-4H-pyran-4-one (from Kojic Acid)

This protocol outlines the preparation of the key organostannane coupling partner from commercially available kojic acid.

• Protection of Kojic Acid: The hydroxyl groups of kojic acid are first protected to prevent unwanted side reactions. A common method is to convert them to a more stable ether, for example, a benzyl (B1604629) ether.

• Activation of the 5-hydroxyl group: The 5-hydroxyl group is then converted into a good leaving group, such as a triflate, by reaction with triflic anhydride.

• Stannylation: The triflate is then reacted with hexabutylditin in the presence of a palladium catalyst (e.g., Pd(PPh₃)₄) and a ligand to install the tributylstannyl group at the 5-position of the pyrone ring.

• Modification at the 2-position: The hydroxymethyl group at the 2-position is oxidized to an aldehyde, which is then subjected to a Wittig reaction to introduce the prop-1-enyl side chain.

Synthesis of Methyl 2-iodo-3,5-dimethoxybenzoate

The aromatic iodide component can be prepared from commercially available starting materials.

• Starting Material: Begin with 3,5-dimethoxybenzoic acid.

• Iodination: The aromatic ring is iodinated at the 2-position. This can be achieved through various methods, including ortho-lithiation followed by quenching with iodine, or through electrophilic iodination with a suitable directing group.

• Esterification: The resulting 2-iodo-3,5-dimethoxybenzoic acid is then esterified to the methyl ester using standard conditions, such as reaction with methanol (B129727) in the presence of an acid catalyst (e.g., sulfuric acid).

Carbonylative Stille Cross-Coupling for Deoxyfunicone Synthesis

This is the final key step in the synthesis.

• Reaction Setup: A dried Schlenk flask is charged with the palladium catalyst (e.g., Pd(PPh₃)₄), a ligand (if necessary), and a copper(I) salt co-catalyst (optional). The flask is evacuated and backfilled with an inert gas (argon).

• Addition of Reactants: Anhydrous and degassed solvent (e.g., THF or dioxane) is added, followed by the 5-(tributylstannyl)-γ-pyrone and methyl 2-iodo-3,5-dimethoxybenzoate.

• Carbon Monoxide Atmosphere: The atmosphere is exchanged for carbon monoxide (typically from a balloon).

• Reaction: The mixture is heated to the optimal temperature (often between 60-100 °C) and stirred until the reaction is complete (monitored by TLC or LC-MS).

• Workup and Purification: The reaction is cooled, and a saturated aqueous solution of potassium fluoride is added. The mixture is stirred vigorously for several hours. The resulting precipitate is filtered off, and the filtrate is extracted with an organic solvent. The organic layer is dried and concentrated. The crude product is then purified by column chromatography to yield Deoxyfunicone.

Visualizations

Caption: Workflow for Deoxyfunicone Synthesis.

References

• 1. Stille reaction - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Stille Coupling | NROChemistry [nrochemistry.com]
• 4. chemistry.msu.edu [chemistry.msu.edu]
• 5. Workup [chem.rochester.edu]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Challenges in Deoxyfunicone Purification

This technical support center is designed for researchers, scientists, and drug development professionals, providing troubleshooting guidance and answers to frequently asked questions encountered during the purification of Deoxyfunicone.

Troubleshooting Guide

This section addresses specific issues that may arise during the extraction and purification of Deoxyfunicone in a question-and-answer format.

Problem: Low Yield of Deoxyfunicone in Crude Extract

Question: My initial extraction from the fungal culture has resulted in a very low yield of the crude extract containing Deoxyfunicone. What are the possible causes and solutions?

Answer:

• Possible Cause 1: Suboptimal Fungal Growth or Metabolite Production. The timing of harvest is critical for maximizing the yield of secondary metabolites.

  • Solution: Ensure that the fungal culture (e.g., Penicillium sp.) is harvested at the appropriate growth phase for maximal Deoxyfunicone production. This can be determined through time-course studies, analyzing metabolite production at different stages of fungal growth.

• Possible Cause 2: Inefficient Extraction Solvent. The choice of solvent is crucial for effectively extracting Deoxyfunicone from the culture broth.

  • Solution: Deoxyfunicone is an aromatic ketone and is soluble in moderately polar organic solvents.[1] Ethyl acetate (B1210297) is a commonly used and effective solvent for extracting such fungal metabolites from culture filtrates.[2] Ensure you are using a solvent of appropriate polarity. Other potential solvents include dichloromethane (B109758) and methanol (B129727).

• Possible Cause 3: Incomplete Extraction. A single extraction may not be sufficient to recover all the Deoxyfunicone from the aqueous culture medium.

  • Solution: Perform multiple extractions of the culture filtrate. It is recommended to extract at least three times with an equal volume of the chosen organic solvent to ensure maximum recovery.

• Possible Cause 4: Degradation of Deoxyfunicone. The stability of the target compound during extraction can affect the final yield.

  • Solution: While specific data on Deoxyfunicone's stability is limited, related fungal metabolites can be sensitive to extremes in pH and temperature.[3][4][5] It is advisable to perform extractions at or near neutral pH and to avoid excessive heat during solvent evaporation. Use a rotary evaporator at a temperature below 40°C.

Problem: High Levels of Impurities in the Crude Extract

Question: My crude extract is highly contaminated with lipids and other nonpolar compounds, which is interfering with subsequent purification steps. How can I remove these contaminants?

Answer:

• Possible Cause: Co-extraction of Lipids. Fungal cultures can produce significant amounts of lipids that get co-extracted with the desired metabolite, especially when using moderately polar solvents.

  • Solution 1: Defatting with a Nonpolar Solvent. Before proceeding to chromatography, it is highly recommended to "defat" the crude extract. This can be achieved by washing the extract with a nonpolar solvent like n-hexane. The nonpolar lipids will dissolve in the hexane (B92381), while the more polar Deoxyfunicone will remain in the initial extract.

  • Solution 2: Liquid-Liquid Partitioning. Another effective method is to dissolve the crude extract in a solvent system like methanol/water and then partition it against n-hexane. The lipids will preferentially move into the hexane phase, leaving a cleaner extract in the aqueous methanol phase.

Problem: Poor Separation During Column Chromatography

Question: I am struggling to get good separation of Deoxyfunicone from other compounds using silica (B1680970) gel column chromatography. What can I do to improve this?

Answer:

• Possible Cause 1: Inappropriate Mobile Phase. The choice of solvent system (mobile phase) is the most critical factor for achieving good separation in column chromatography.

  • Solution:

    • Solvent System Selection: For a moderately polar compound like Deoxyfunicone on a silica gel column, a gradient elution starting with a nonpolar solvent and gradually increasing the polarity is recommended. A common and effective solvent system is a gradient of n-hexane and ethyl acetate.[6][7] A historically reported, though less safe, solvent mixture for Deoxyfunicone purification is benzene/acetone.[2]

    • TLC Optimization: Before running a large-scale column, optimize the solvent system using Thin Layer Chromatography (TLC). The ideal solvent system should give your target compound an Rf value between 0.2 and 0.35 for the best separation on a column.[8]

• Possible Cause 2: Column Overloading. Loading too much crude material onto the column will lead to broad bands and poor separation.

  • Solution: A general guideline is to load an amount of crude extract that is 1-2% of the total weight of the silica gel used for packing the column.

• Possible Cause 3: Improper Column Packing. An improperly packed column with channels or cracks will result in very poor separation.

  • Solution: Ensure the silica gel is packed uniformly as a slurry in the initial, nonpolar solvent. Gently tap the column during packing to settle the silica and remove any air bubbles.[8]

Problem: Co-elution with Structurally Similar Compounds

Question: Even after column chromatography, my Deoxyfunicone fraction is contaminated with impurities that have very similar properties. How can I achieve higher purity?

Answer:

• Possible Cause: Presence of Isomers or Analogs. Fungal cultures often produce a range of structurally related secondary metabolites, which can be very difficult to separate by standard column chromatography.

  • Solution: Preparative High-Performance Liquid Chromatography (Prep-HPLC). For high-purity isolation, preparative HPLC is the method of choice.[9][10][11]

    • Column: A reversed-phase C18 column is typically effective for separating aromatic compounds.

    • Mobile Phase: A gradient of water and a polar organic solvent like acetonitrile (B52724) or methanol is commonly used. Adding a small amount of an acid modifier, such as 0.1% formic acid or acetic acid, to the mobile phase can often improve peak shape and resolution.

Frequently Asked Questions (FAQs)

Q1: What is a standard workflow for Deoxyfunicone purification?

A1: A typical purification workflow is as follows:

• Fungal Fermentation: Cultivate the Deoxyfunicone-producing fungal strain.

• Extraction: Extract the culture filtrate with an organic solvent (e.g., ethyl acetate).

• Defatting: Remove nonpolar impurities like lipids using a nonpolar solvent (e.g., n-hexane).

• Column Chromatography: Perform initial separation on a silica gel column with a suitable solvent gradient.

• High-Resolution Purification: If necessary, use preparative HPLC for final purification.

• Purity and Identity Confirmation: Confirm the purity and structure of the isolated Deoxyfunicone using analytical techniques such as HPLC-UV, Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR).[12][13][14]

Q2: How can I effectively monitor the purification process?

A2:

• Thin Layer Chromatography (TLC): TLC is an indispensable tool for quickly analyzing fractions from column chromatography to identify those containing Deoxyfunicone.

• High-Performance Liquid Chromatography (HPLC) with UV Detection: Analytical HPLC is used to accurately assess the purity of the pooled fractions and the final product. Deoxyfunicone possesses a chromophore that allows for detection by a UV detector.[2]

Q3: What are the key physicochemical properties of Deoxyfunicone?

A3: The table below summarizes the key properties of Deoxyfunicone.

Property	Value
Molecular Formula	C₁₉H₁₈O₇
Molecular Weight	358.3 g/mol
Appearance	Colorless crystals
Chemical Class	Aromatic Ketone

Data sourced from PubChem CID 6918636.[1]

Q4: What safety precautions should be taken when handling Deoxyfunicone?

A4: As a fungal secondary metabolite, Deoxyfunicone should be handled with appropriate safety measures.

• Always work in a well-ventilated chemical fume hood.

• Wear standard personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves.

• Avoid creating and inhaling dust from the solid material.

Experimental Protocols

Protocol 1: Extraction and Defatting of Deoxyfunicone

• Extraction:

  • Separate the fungal mycelium from the culture broth by centrifugation or filtration.

  • Transfer the culture filtrate to a separatory funnel and extract it three times with an equal volume of ethyl acetate.

  • Combine the ethyl acetate layers and dry them over anhydrous sodium sulfate (B86663).

  • Filter off the sodium sulfate and evaporate the solvent using a rotary evaporator to yield the crude extract.

• Defatting:

  • Dissolve the crude extract in a minimal volume of a polar solvent in which it is soluble (e.g., methanol).

  • Add an equal volume of n-hexane to the solution in a separatory funnel and shake vigorously.

  • Allow the layers to separate and discard the upper hexane layer.

  • Repeat the hexane wash two more times.

  • Evaporate the solvent from the lower layer to obtain the defatted crude extract.

Protocol 2: Purification by Silica Gel Column Chromatography

• Column Preparation:

  • Prepare a slurry of silica gel in the starting mobile phase (e.g., 100% n-hexane).

  • Pour the slurry into a glass column and allow it to settle into a packed bed, draining the excess solvent until it is level with the top of the silica.

• Sample Loading:

  • Dissolve the defatted extract in a minimal amount of the starting mobile phase.

  • Carefully apply the dissolved sample to the top of the silica gel bed.

• Elution and Fraction Collection:

  • Begin elution with the starting mobile phase.

  • Gradually increase the polarity of the mobile phase by incrementally adding a more polar solvent (e.g., ethyl acetate). A suggested stepwise gradient could be: 100% Hexane -> 95:5 Hexane:EtOAc -> 90:10 -> 80:20 -> 50:50 -> 100% EtOAc.

  • Collect the eluate in fractions of a suitable volume.

• Analysis and Pooling:

  • Analyze the collected fractions by TLC to identify those containing Deoxyfunicone.

  • Combine the fractions that show a pure or enriched spot corresponding to Deoxyfunicone.

  • Evaporate the solvent from the pooled fractions to obtain the semi-purified compound.

Visualizations

Caption: A streamlined workflow for the purification and analysis of Deoxyfunicone.

Caption: A simplified representation of the polyketide biosynthetic pathway leading to Deoxyfunicone.

References

• 1. Deoxyfunicone | C19H18O7 | CID 6918636 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Effects of pH and Temperature on the Stability of Fumonisins in Maize Products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Stability of 2-chloro-2'-deoxyadenosine at various pH and temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Chromatography [chem.rochester.edu]
• 7. Solvent Systems for Silica Gel Column Chromatography [commonorganicchemistry.com]
• 8. orgsyn.org [orgsyn.org]
• 9. books.rsc.org [books.rsc.org]
• 10. Separation of cordycepin from Cordyceps militaris fermentation supernatant using preparative HPLC and evaluation of its antibacterial activity as an NAD+-dependent DNA ligase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 11. isca.in [isca.in]
• 12. rroij.com [rroij.com]
• 13. Metabolomics Beyond Spectroscopic Databases: A Combined MS/NMR Strategy for the Rapid Identification of New Metabolites in Complex Mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Cytotoxic secondary metabolites isolated from Penicillium sp. YT2019-3321, an endophytic fungus derived from Lonicera Japonica - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Stille Cross-Coupling for Deoxyfunicone Synthesis

Welcome to the technical support center for the Stille cross-coupling reaction in the synthesis of Deoxyfunicone. This resource provides researchers, scientists, and drug development professionals with targeted troubleshooting guides and frequently asked questions to navigate challenges encountered during this critical synthetic step.

Frequently Asked Questions (FAQs)

Q1: My Stille cross-coupling reaction to form the Deoxyfunicone backbone is showing low to no yield. What are the primary factors I should investigate?

A1: Low or no yield in a Stille coupling for a complex molecule like Deoxyfunicone can stem from several factors. The initial points of investigation should be:

• Catalyst Activity: The Palladium(0) catalyst is the heart of the reaction. Ensure your catalyst, whether it's Pd(PPh₃)₄, Pd₂(dba)₃, or another variant, is active. If it's an older bottle, consider using a fresh batch. Catalyst deactivation can occur due to impurities or oxidative degradation.[1]

• Ligand Integrity: Phosphine (B1218219) ligands are prone to oxidation. Ensure your ligand is pure and handled under an inert atmosphere. The choice of ligand is also critical; for complex substrates, a bulky, electron-rich ligand may be required to facilitate the catalytic cycle.[2][3]

• Purity of Starting Materials: Both the organostannane and the organic halide must be of high purity. Trace impurities can poison the catalyst. Specifically, for the organostannane, ensure it is free from residual acid from its preparation.

• Solvent and Reagent Degassing: Oxygen can deactivate the Pd(0) catalyst. It is crucial to thoroughly degas all solvents and reagents used in the reaction. This is typically achieved by several freeze-pump-thaw cycles or by sparging with an inert gas like argon or nitrogen.

Q2: I am observing significant amounts of homocoupling of my organostannane reagent. How can I minimize this side reaction?

A2: Homocoupling is a common side reaction in Stille couplings.[4] To minimize it, consider the following strategies:

• Reaction Temperature: Lowering the reaction temperature can sometimes disfavor the homocoupling pathway, which can have a different activation energy than the desired cross-coupling.

• Rate of Addition: Slow addition of the organostannane to the reaction mixture can help maintain a low concentration of the stannane, thereby reducing the likelihood of homocoupling.

• Additives: The addition of certain additives can suppress homocoupling. For instance, the presence of a radical scavenger can be beneficial if the homocoupling is proceeding through a radical mechanism.

• Ligand Choice: The ligand can influence the relative rates of cross-coupling and homocoupling. Experimenting with different ligands might be necessary.

Q3: The reaction is sluggish and does not go to completion, even after extended reaction times. What can I do to accelerate the reaction rate?

A3: A sluggish reaction can often be accelerated by optimizing the reaction conditions:

• Additives: The use of additives like copper(I) iodide (CuI) or lithium chloride (LiCl) is well-documented to enhance the rate of Stille couplings.[5] CuI is believed to facilitate the transmetalation step, which is often the rate-determining step.[2] LiCl can help to break up tin aggregates and stabilize charged intermediates.[5]

• Ligand Modification: Switching to a more electron-rich and sterically bulky phosphine ligand can accelerate the oxidative addition and reductive elimination steps of the catalytic cycle.[2][3]

• Solvent: The choice of solvent can have a significant impact on reaction rates. Polar aprotic solvents like DMF, NMP, or dioxane are commonly used. A solvent screen may be necessary to find the optimal medium for your specific substrates.

• Temperature: While being mindful of potential side reactions, increasing the reaction temperature can significantly increase the reaction rate.

Q4: How do I effectively remove the tin byproducts from my reaction mixture after the coupling?

A4: The removal of toxic organotin byproducts is a critical purification step.[6] Several methods can be employed:

• Fluoride (B91410) Wash: A common method is to wash the organic extract with an aqueous solution of potassium fluoride (KF). The fluoride ions react with the tin byproducts to form insoluble tin fluorides, which can be removed by filtration.

• Chromatography: Careful column chromatography on silica (B1680970) gel can separate the desired product from the tin residues. Using a solvent system with a small amount of triethylamine (B128534) can sometimes help to chelate the tin and improve separation.

• DIBAL-H Reduction: In some cases, treatment with diisobutylaluminium hydride (DIBAL-H) can convert the tin halides to less polar tri-n-butyltin hydride, which can be more easily separated by chromatography.

Troubleshooting Guide

This guide provides a systematic approach to troubleshooting common issues in the Stille cross-coupling for Deoxyfunicone synthesis.

Problem	Potential Cause	Suggested Solution
No Reaction / Low Conversion	Inactive Catalyst	Use a fresh batch of palladium catalyst. Consider a different Pd source (e.g., Pd₂(dba)₃ with a phosphine ligand vs. Pd(PPh₃)₄).[7]
Oxidized Ligand	Use a fresh, high-purity ligand. Handle under inert atmosphere.
Impure Starting Materials	Purify the organostannane and organic halide before use.
Inadequate Degassing	Ensure all solvents and reagents are thoroughly degassed using appropriate techniques.
Homocoupling of Organostannane	Reaction Temperature Too High	Attempt the reaction at a lower temperature.
High Concentration of Stannane	Add the organostannane slowly to the reaction mixture via syringe pump.
Radical Side Reactions	Add a radical scavenger like BHT (butylated hydroxytoluene).
Sluggish Reaction	Slow Transmetalation Step	Add a stoichiometric amount of CuI as a co-catalyst.[2]
Inefficient Catalytic Cycle	Add LiCl to the reaction mixture.[5]
Suboptimal Ligand	Screen different phosphine ligands (e.g., P(t-Bu)₃, XPhos, SPhos).[3]
Poor Solvent Choice	Perform a solvent screen with common Stille coupling solvents (DMF, NMP, dioxane, toluene).
Product Decomposition	High Reaction Temperature	Run the reaction at a lower temperature, even if it requires longer reaction times.
Air Sensitivity of Product	Ensure the reaction and workup are performed under a strict inert atmosphere.
Difficulty in Removing Tin Byproducts	Inefficient Workup	Employ a KF wash during the aqueous workup.[6]
Co-elution during Chromatography	Modify the chromatography conditions (e.g., add a small percentage of triethylamine to the eluent).

Experimental Protocols

General Protocol for Stille Cross-Coupling in Deoxyfunicone Synthesis (Illustrative Example)

This protocol is a representative example and may require optimization for the specific substrates used in the Deoxyfunicone synthesis.

• Preparation: To a flame-dried Schlenk flask under an argon atmosphere, add the vinyl iodide precursor to Deoxyfunicone (1.0 equiv), Pd₂(dba)₃ (0.05 equiv), and the selected phosphine ligand (0.2 equiv).

• Solvent Addition: Add freshly distilled and degassed solvent (e.g., DMF, to make a 0.1 M solution) via cannula.

• Reagent Addition: Add the organostannane reagent (1.2 equiv) dropwise to the stirred reaction mixture. If using additives like CuI (1.0 equiv) or LiCl (3.0 equiv), they should be added before the organostannane.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80 °C) and monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature and dilute with an appropriate organic solvent (e.g., ethyl acetate). Wash the organic layer sequentially with water and brine. To remove tin byproducts, wash with an aqueous solution of KF (1 M).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Visualizations

Caption: The catalytic cycle of the Stille cross-coupling reaction.

Caption: A workflow for troubleshooting low yields in Stille cross-coupling reactions.

Caption: Key Stille coupling step in a representative Deoxyfunicone synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Stille reaction - Wikipedia [en.wikipedia.org]
• 5. m.youtube.com [m.youtube.com]
• 6. Stille Coupling | NROChemistry [nrochemistry.com]
• 7. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: HPLC Analysis of Deoxyfunicone

Welcome to the technical support center for the HPLC analysis of Deoxyfunicone. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues encountered during their experiments, with a specific focus on resolving peak tailing.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of peak tailing for Deoxyfunicone in reversed-phase HPLC?

A1: Peak tailing for Deoxyfunicone, a compound containing polar ketone and ether functional groups within its γ-pyrone and aromatic ring structures, is often caused by secondary interactions with the stationary phase. The primary causes include:

• Silanol (B1196071) Interactions: Residual silanol groups on the surface of silica-based columns (like C18) are acidic and can interact strongly with the polar groups of Deoxyfunicone. This is a very common cause of tailing for polar analytes.[1][2][3]

• Mobile Phase pH: The pH of the mobile phase can influence the ionization state of residual silanol groups. At a mid-range pH, a higher proportion of silanols are ionized, increasing the likelihood of secondary interactions.[1][3]

• Column Contamination: Accumulation of contaminants from the sample or mobile phase on the column frit or at the head of the column can create active sites that lead to peak tailing.[4]

• Extra-Column Volume: Excessive tubing length or internal diameter between the injector, column, and detector can cause band broadening and result in tailing peaks.[1]

• Column Overload: Injecting too high a concentration of Deoxyfunicone can saturate the stationary phase, leading to poor peak shape.[5][6]

Q2: My Deoxyfunicone peak is tailing. What is the first thing I should check?

A2: Start with the most straightforward potential issues. First, ensure that your column is not contaminated by flushing it with a strong solvent. If the problem persists, preparing a fresh mobile phase is a crucial next step. An improperly prepared or aged mobile phase can have a different pH or contain impurities, leading to peak shape issues.

Q3: How does the mobile phase pH affect the peak shape of Deoxyfunicone?

A3: While Deoxyfunicone itself is not strongly acidic or basic, the pH of the mobile phase is critical for controlling the ionization of residual silanol groups on the silica-based stationary phase. By operating at a lower pH (e.g., pH 2.5-3.5), the silanol groups are protonated (Si-OH), reducing their ability to interact with the polar functional groups of Deoxyfunicone. This minimization of secondary interactions typically results in a more symmetrical peak.[2][3]

Q4: Can the choice of organic modifier in the mobile phase impact peak tailing?

A4: Yes, the choice between acetonitrile (B52724) and methanol (B129727) can influence peak shape. Acetonitrile is generally preferred for the analysis of polar compounds as it often provides better peak symmetry and lower viscosity, which can lead to higher efficiency. If you are observing peak tailing with a methanol-based mobile phase, consider switching to acetonitrile.

Q5: What are "end-capped" columns, and can they help with Deoxyfunicone peak tailing?

A5: End-capped columns are reversed-phase columns where the residual silanol groups have been chemically deactivated by reacting them with a small silylating agent. This process significantly reduces the number of free silanol groups available to cause secondary interactions.[1][3][5] Using a modern, high-quality end-capped C18 column is highly recommended for the analysis of polar compounds like Deoxyfunicone to achieve better peak symmetry.

Troubleshooting Guide: Resolving Peak Tailing

This guide provides a systematic approach to troubleshooting and resolving peak tailing in the HPLC analysis of Deoxyfunicone.

Step 1: Initial System and Method Assessment

Before making significant changes to your method, it's important to rule out common system-level problems.

• Symptom: All peaks in the chromatogram, including the solvent front, are tailing.

  • Potential Cause: This often points to a physical issue in the HPLC system.

  • Troubleshooting Actions:

    • Check for extra-column volume: Ensure that the tubing connecting the injector, column, and detector is as short as possible and has a narrow internal diameter.

    • Inspect fittings: Check all fittings for proper connection and ensure there are no voids.

    • Column void: A void at the head of the column can cause peak tailing. Reversing and flushing the column (if permitted by the manufacturer) or replacing the column may be necessary.[5]

Step 2: Chemical and Method-Related Troubleshooting

If the issue is specific to the Deoxyfunicone peak or other polar analytes, the cause is more likely related to chemical interactions.

• Symptom: Only the Deoxyfunicone peak is tailing, while non-polar compounds in the sample have good peak shape.

  • Potential Cause: This strongly suggests secondary interactions between Deoxyfunicone and the stationary phase.

  • Troubleshooting Workflow:

Caption: Troubleshooting workflow for Deoxyfunicone peak tailing.

Data Presentation: Mobile Phase Optimization Parameters

The following table summarizes key parameters to consider when optimizing your mobile phase to reduce peak tailing for Deoxyfunicone.

Parameter	Initial Condition (Example)	Optimized Condition (Recommendation)	Rationale for Improvement
Mobile Phase pH	6.0 - 7.0	2.5 - 3.5	Suppresses the ionization of residual silanol groups, minimizing secondary interactions.[2][3]
Acidic Modifier	None	0.1% Formic Acid or Acetic Acid	Provides consistent low pH and can improve peak shape.
Organic Modifier	Methanol	Acetonitrile	Often provides better peak symmetry and efficiency for polar compounds.
Buffer	None	10-20 mM Ammonium Acetate or Formate (if needed)	Can help to mask residual silanol activity and maintain a stable pH.

Experimental Protocol: Method Optimization for Symmetrical Peak Shape

This protocol provides a detailed methodology for optimizing an HPLC method to resolve peak tailing for Deoxyfunicone.

1. Objective: To develop a reversed-phase HPLC method that yields a symmetrical peak for Deoxyfunicone with a USP tailing factor between 0.9 and 1.2.

2. Materials and Equipment:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Reversed-phase C18 column (end-capped, e.g., 4.6 x 150 mm, 5 µm)

• Deoxyfunicone standard

• HPLC-grade acetonitrile, methanol, and water

• Formic acid (or other suitable acid for pH adjustment)

• Volumetric flasks, pipettes, and autosampler vials

3. Initial Chromatographic Conditions (Example):

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient: 60% B to 95% B over 15 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm (or determined λmax for Deoxyfunicone)

• Injection Volume: 10 µL

• Sample Preparation: Dissolve Deoxyfunicone in the initial mobile phase composition (e.g., 60:40 Acetonitrile:Water).

4. Optimization Procedure:

Step 4.1: pH Adjustment

• Prepare a fresh mobile phase A containing 0.1% formic acid in water (pH will be approximately 2.7).

• Equilibrate the column with the new mobile phase for at least 15-20 minutes.

• Inject the Deoxyfunicone standard and acquire the chromatogram.

• Analyze the peak shape and tailing factor. A significant improvement is expected.

Step 4.2: Organic Modifier Evaluation (if necessary)

• If tailing persists, and you are using methanol as the organic modifier, switch to acetonitrile.

• Prepare mobile phase B as 100% acetonitrile.

• Repeat the analysis with the same gradient and pH-adjusted aqueous phase.

• Compare the peak shape to the methanol-based method.

Step 4.3: Sample Concentration Check

• If tailing is still observed, dilute the Deoxyfunicone standard by a factor of 5 and 10.

• Inject the diluted standards.

• If the peak shape improves with dilution, the original concentration was likely causing column overload.[5][6]

5. Final Method Validation: Once an acceptable peak shape is achieved, perform replicate injections to ensure the method is reproducible. Document the final optimized method parameters.

References

• 1. HPLC Separation of 2'-Deoxy-2'-fluoroguanosine and Deoxyguanosine on Newcrom AH Cloumn | SIELC Technologies [sielc.com]
• 2. HPLC Method for Analysis of Deoxyguanosine, Guanine and Guanosine on BIST B+ | SIELC Technologies [sielc.com]
• 3. scholarscompass.vcu.edu [scholarscompass.vcu.edu]
• 4. Reversed-phase high-performance liquid chromatography (RP-HPLC) determination of lipophilicity of furocoumarins: relationship with DNA interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Deoxyfunicone | C19H18O7 | CID 6918636 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Analytical Methods for Secondary Metabolite Detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Deoxyfunicone Stability in Solution

This technical support center provides researchers, scientists, and drug development professionals with practical guidance to enhance the stability of Deoxyfunicone in solution. The following troubleshooting guides and frequently asked questions (FAQs) address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause Deoxyfunicone to degrade in solution?

A1: The stability of Deoxyfunicone, like many natural products, can be compromised by several factors. The most common causes of degradation in solution include:

• pH: Deoxyfunicone may be susceptible to hydrolysis or other pH-dependent degradation pathways. Extreme pH values, both acidic and alkaline, can catalyze the breakdown of the molecule.

• Temperature: Elevated temperatures accelerate the rate of chemical reactions, including those that lead to the degradation of Deoxyfunicone.[1][2]

• Light: Exposure to light, particularly in the UV spectrum, can induce photolytic degradation.

• Oxidation: The presence of dissolved oxygen or other oxidizing agents in the solvent can lead to oxidative degradation of Deoxyfunicone.

• Enzymatic Degradation: If working with biological matrices, enzymes present in the sample can metabolize or degrade Deoxyfunicone.

Q2: I'm observing a gradual loss of activity in my Deoxyfunicone solution during my experiments. What could be the cause?

A2: A progressive loss of biological activity strongly suggests that Deoxyfunicone is degrading in your experimental medium. To troubleshoot this, consider the following:

• Assess Solution Stability: Prepare fresh working solutions of Deoxyfunicone and compare their performance in your assay to older solutions. A significant difference in activity points to instability.

• Review Storage Conditions: Ensure that your stock and working solutions are stored at the recommended temperature and protected from light. Aliquoting stock solutions into single-use vials is recommended to avoid repeated freeze-thaw cycles.[3]

• Minimize Exposure Time: Add Deoxyfunicone to your experimental system as close to the time of measurement as possible to minimize its exposure to potentially destabilizing conditions.[3]

Q3: My Deoxyfunicone solution has changed color and a precipitate has formed. What should I do?

A3: A change in color or the formation of a precipitate are clear indicators of chemical instability or poor solubility.[3]

• Consult Solubility Data: Review any available data on Deoxyfunicone's solubility in different solvents and pH ranges. The precipitate may be the result of the compound crashing out of solution.

• Analytical Verification: Use analytical methods like High-Performance Liquid Chromatography (HPLC) to check the purity of the solution and identify potential degradation products.[3]

• Consider Filtration: If precipitation has occurred, you can filter the solution using a 0.22 µm syringe filter. However, be aware that this will reduce the effective concentration of your compound. It is crucial to re-quantify the concentration of the filtered solution before use.

Troubleshooting Guide: Common Stability Issues

This guide provides a systematic approach to identifying and resolving common stability problems encountered with Deoxyfunicone.

Symptom/Observation	Potential Cause(s)	Recommended Actions
Inconsistent or lower-than-expected experimental results.	Degradation of Deoxyfunicone leading to reduced potency.	1. Verify Compound Integrity: Analyze the purity of your stock and working solutions using HPLC or LC-MS. 2. Review Storage Practices: Confirm that the compound is stored at the correct temperature, protected from light, and in a tightly sealed container. 3. Evaluate Solution Stability: Prepare fresh solutions and compare their efficacy against older ones.[3]
Visible changes in solution (e.g., color change, cloudiness, precipitation).	Chemical instability (e.g., hydrolysis, oxidation) or exceeding solubility limits.	1. Check Solubility Limits: Ensure the concentration of Deoxyfunicone does not exceed its solubility in the chosen solvent. 2. Adjust pH: The solubility of many compounds is pH-dependent. Determine the optimal pH for Deoxyfunicone solubility and buffer your solution accordingly. 3. Use Co-solvents: If solubility in aqueous buffers is an issue, consider using a co-solvent.
Batch-to-batch variability in experimental outcomes.	Inconsistent quality or degradation of different batches of Deoxyfunicone.	1. Quality Control of New Batches: Perform analytical validation (e.g., purity, identity) on each new batch before use. 2. Standardize Solution Preparation: Ensure that the same protocol for solution preparation is used consistently across all experiments.

Experimental Protocols

Protocol 1: Forced Degradation Study for Deoxyfunicone

This protocol is designed to identify the primary degradation pathways for Deoxyfunicone under various stress conditions.

Objective: To assess the stability of Deoxyfunicone under hydrolytic, oxidative, and photolytic stress.

Materials:

• Deoxyfunicone

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• 0.1 N Hydrochloric Acid (HCl)

• 0.1 N Sodium Hydroxide (NaOH)

• 3% Hydrogen Peroxide (H₂O₂)

• HPLC system with a suitable column (e.g., C18)

Procedure:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of Deoxyfunicone in ACN.

• Hydrolytic Degradation:

  • Acidic: Mix equal volumes of the stock solution and 0.1 N HCl.

  • Basic: Mix equal volumes of the stock solution and 0.1 N NaOH.

  • Neutral: Mix equal volumes of the stock solution and water.

  • Incubate all three solutions at 60°C. Withdraw aliquots at 0, 2, 4, 8, and 24 hours. Neutralize the acidic and basic samples before analysis.

• Oxidative Degradation:

  • Mix equal volumes of the stock solution and 3% H₂O₂.

  • Incubate at room temperature. Withdraw aliquots at 0, 2, 4, 8, and 24 hours.

• Photolytic Degradation:

  • Expose a solution of Deoxyfunicone (in a transparent vial) to a photostability chamber or a UV lamp.

  • Keep a control sample wrapped in aluminum foil to protect it from light.

  • Withdraw aliquots from both solutions at various time points.

• Analysis: Analyze all samples by HPLC to determine the percentage of Deoxyfunicone remaining and to profile the formation of degradation products.

Protocol 2: Preparation of a Stabilized Deoxyfunicone Formulation

This protocol describes a general approach to preparing a more stable formulation of Deoxyfunicone for in vitro experiments.

Objective: To enhance the stability of Deoxyfunicone in an aqueous solution using common formulation strategies.

Materials:

• Deoxyfunicone

• Dimethyl Sulfoxide (DMSO)

• Phosphate-buffered saline (PBS), pH 7.4

• Antioxidant (e.g., Ascorbic acid or Butylated hydroxytoluene - BHT)

• Amber vials

Procedure:

• Prepare a Concentrated Stock Solution: Dissolve Deoxyfunicone in DMSO to create a high-concentration stock solution (e.g., 10 mM). Store this stock solution in single-use aliquots at -80°C.[3]

• Prepare Working Solution:

  • Immediately before use, thaw a single aliquot of the DMSO stock solution.

  • Prepare the desired final concentration of Deoxyfunicone by diluting the stock solution in PBS (pH 7.4). Ensure the final concentration of DMSO is low (typically <0.5%) to avoid solvent effects in your experiment.

  • If forced degradation studies indicated oxidative instability, consider adding an antioxidant like ascorbic acid (final concentration ~50-100 µM) to the PBS before adding Deoxyfunicone.

• Handling and Storage:

  • Prepare the working solution in an amber vial to protect it from light.

  • Use the working solution as quickly as possible after preparation. Avoid storing diluted aqueous solutions for extended periods.

Data Presentation

Table 1: Hypothetical Stability of Deoxyfunicone in Different Solvents at 25°C over 48 hours

Solvent	pH	% Deoxyfunicone Remaining at 24h	% Deoxyfunicone Remaining at 48h
Water	7.0	85%	72%
PBS	7.4	92%	88%
0.1 N HCl	1.0	60%	45%
0.1 N NaOH	13.0	55%	30%
DMSO	N/A	>99%	>99%

Table 2: Hypothetical Effect of Additives on Deoxyfunicone Stability in PBS (pH 7.4) at 37°C

Additive (Concentration)	% Deoxyfunicone Remaining at 8h	% Deoxyfunicone Remaining at 24h
None (Control)	75%	58%
Ascorbic Acid (100 µM)	95%	91%
BHT (50 µM)	93%	89%

Visualizations

Caption: Recommended workflow for preparing Deoxyfunicone solutions.

Caption: Factors leading to Deoxyfunicone degradation.

References

• 1. tcalab.alfa-chemistry.com [tcalab.alfa-chemistry.com]
• 2. actascientific.com [actascientific.com]
• 3. benchchem.com [benchchem.com]

Preventing degradation of Deoxyfunicone during extraction

Welcome to the technical support center for the extraction of Deoxyfunicone. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing degradation and troubleshooting common issues encountered during the extraction and purification of this fungal metabolite.

Frequently Asked Questions (FAQs)

Q1: What is Deoxyfunicone and why is its stability a concern during extraction?

A1: Deoxyfunicone is a bioactive secondary metabolite produced by certain species of fungi, such as those from the Penicillium genus.[1] Structurally, it is an aromatic ketone containing ester and methoxy (B1213986) functional groups, which make it susceptible to degradation under various chemical and physical conditions.[1] Ensuring the stability of Deoxyfunicone during extraction is critical for obtaining accurate yields, preserving its biological activity, and preventing the formation of interfering degradation products.

Q2: What are the primary factors that can lead to the degradation of Deoxyfunicone during extraction?

A2: Based on the chemical structure of Deoxyfunicone and general knowledge of natural product stability, the primary factors that can cause degradation include:

• pH Extremes: Both acidic and alkaline conditions can catalyze the hydrolysis of the ester group present in the Deoxyfunicone molecule.

• Elevated Temperatures: Heat can accelerate the rate of various degradation reactions, including hydrolysis and oxidation.

• Light Exposure: Many complex organic molecules are photosensitive and can undergo degradation upon exposure to UV or even visible light.

• Oxidation: The presence of oxidizing agents or even atmospheric oxygen can lead to the oxidative degradation of the molecule.

• Enzymatic Activity: If the extraction process does not effectively inhibit endogenous enzymes from the fungal source, these enzymes can potentially modify or degrade Deoxyfunicone.

Q3: Are there any recommended starting points for developing a stability-indicating analytical method for Deoxyfunicone?

Troubleshooting Guides

This section provides solutions to common problems encountered during the extraction of Deoxyfunicone.

Low Yield of Deoxyfunicone

Possible Cause	Troubleshooting Steps
Incomplete Fungal Cell Lysis	- Ensure thorough grinding of the fungal mycelium, preferably after freezing with liquid nitrogen, to a fine powder to maximize the release of intracellular metabolites.[6][7][8] - Consider using a bead beater for mechanical disruption of the fungal cell walls.[8]
Suboptimal Extraction Solvent	- Deoxyfunicone has been successfully extracted using ethyl acetate (B1210297) (EtOAc), indicating it is a suitable solvent for this relatively nonpolar compound.[1] - If yields are low, consider sequential extractions with solvents of increasing polarity to ensure complete extraction.
Insufficient Extraction Time or Agitation	- Increase the duration of the extraction and ensure continuous and vigorous agitation to maximize the diffusion of Deoxyfunicone from the fungal matrix into the solvent.
Degradation During Extraction	- Implement the preventative measures outlined in the "Preventing Degradation" section below, such as temperature control, light protection, and use of an inert atmosphere.
Loss During Purification	- Optimize the silica (B1680970) gel column chromatography protocol. A shallow gradient of the elution solvent can improve the separation of Deoxyfunicone from other co-extracted compounds.[9] - Monitor fractions closely using Thin Layer Chromatography (TLC) or HPLC to avoid accidental discarding of fractions containing the target compound.[9]

Presence of Impurities in the Final Product

Possible Cause	Troubleshooting Steps
Co-extraction of Similar Compounds	- Refine the chromatographic purification step. Consider using a different stationary phase or a more selective mobile phase gradient.[9] - Preparative HPLC can be employed for a higher degree of purification if co-eluting impurities are a persistent issue.[9]
Formation of Degradation Products	- Review the extraction and purification workflow to identify and mitigate potential causes of degradation (see "Preventing Degradation" section). - Use a validated stability-indicating HPLC method to identify and quantify any degradation products.
Contamination from Labware or Solvents	- Ensure all glassware is thoroughly cleaned and rinsed with high-purity solvents. - Use high-purity, HPLC-grade solvents for extraction and purification to avoid introducing contaminants.

Experimental Protocols

Protocol 1: General Extraction and Isolation of Deoxyfunicone from Penicillium sp.

This protocol is adapted from the reported isolation of Deoxyfunicone.[1]

• Fungal Culture: Cultivate the Deoxyfunicone-producing Penicillium species in a suitable liquid medium (e.g., 4% commercial sugar and 2% corn steep liquor) at 25°C with constant shaking for 6 days.[1]

• Extraction:

  • Separate the culture filtrate from the mycelium by filtration.

  • Extract the culture filtrate with an equal volume of ethyl acetate (EtOAc) three times.

  • Combine the organic extracts and dry over anhydrous sodium sulfate.

  • Concentrate the extract under reduced pressure using a rotary evaporator at a low temperature (< 40°C).

• Purification:

  • Prepare a silica gel column with a suitable solvent system (e.g., benzene/acetone mixtures).[1]

  • Dissolve the crude extract in a minimal amount of the initial mobile phase and load it onto the column.

  • Elute the column with a stepwise or gradient solvent system of increasing polarity.

  • Collect fractions and monitor by TLC or HPLC to identify those containing Deoxyfunicone.

  • Combine the pure fractions and evaporate the solvent to obtain crystalline Deoxyfunicone.[1]

Preventing Degradation of Deoxyfunicone

Factor	Preventative Measures
Temperature	- Conduct all extraction and concentration steps at low temperatures. Use of an ice bath during cell lysis and rotary evaporation at temperatures below 40°C is recommended.
Light	- Protect the sample from light at all stages of the extraction and purification process. Use amber glassware or wrap containers in aluminum foil.
pH	- Avoid strongly acidic or basic conditions. If pH adjustments are necessary, use buffered solutions and maintain a pH as close to neutral as possible.
Oxidation	- Degas solvents before use to remove dissolved oxygen. - Consider performing the extraction and purification steps under an inert atmosphere (e.g., nitrogen or argon).
Enzymatic Activity	- Freezing the fungal biomass with liquid nitrogen immediately after harvesting can help to denature degradative enzymes.

Visualizations

Caption: Experimental workflow for the extraction and purification of Deoxyfunicone.

Caption: Troubleshooting logic for addressing low yields of Deoxyfunicone.

References

• 1. academic.oup.com [academic.oup.com]
• 2. japsonline.com [japsonline.com]
• 3. iajpr.com [iajpr.com]
• 4. globalresearchonline.net [globalresearchonline.net]
• 5. stability-indicating hplc method: Topics by Science.gov [science.gov]
• 6. mycologylab.org [mycologylab.org]
• 7. Small volume fungal genomic DNA extraction protocol for Illumina genome [protocols.io]
• 8. plantpathologyquarantine.org [plantpathologyquarantine.org]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Reaction Conditions for Deoxyfunicone Derivatization

Welcome to the technical support center for the derivatization of Deoxyfunicone. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing reaction conditions and troubleshooting common issues encountered during the chemical modification of Deoxyfunicone.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactive sites on the Deoxyfunicone molecule for derivatization?

A1: Deoxyfunicone possesses several functional groups that can serve as sites for derivatization. The key reactive sites are:

• Ketone Group: The ketone on the pyranone ring is susceptible to nucleophilic addition and can be a target for reactions such as reduction to a secondary alcohol or formation of imine derivatives (e.g., oximes, hydrazones).

• Ester Group: The methyl ester of the benzoic acid moiety can be hydrolyzed to a carboxylic acid or undergo transesterification with other alcohols.

• Carbon-Carbon Double Bond: The propenyl side chain contains a double bond that can be subjected to reactions like hydrogenation, halogenation, or epoxidation.

• Aromatic Ring: The dimethoxy-substituted benzene (B151609) ring can potentially undergo electrophilic substitution, though the existing substituents will direct the position of new groups. Demethylation of the methoxy (B1213986) groups is also a possibility under specific conditions.

Q2: I am observing low to no conversion of my starting material. What are the likely causes?

A2: Low or no conversion in a chemical reaction can stem from several factors.[1] Consider the following possibilities:

• Reagent Purity and Stoichiometry: Ensure that all reagents are of high purity and that the molar ratios are correct.[1] Degradation of reagents, especially if they are sensitive to air or moisture, can inhibit the reaction.

• Reaction Temperature: The reaction may require higher temperatures to overcome the activation energy barrier. Consider incrementally increasing the temperature while monitoring for any potential side product formation.[1]

• Solvent Choice: The solvent plays a crucial role in solvating the reactants and facilitating the reaction. Ensure the chosen solvent is appropriate for the reaction type and is anhydrous if the reaction is moisture-sensitive.

• Catalyst Activity: If your reaction requires a catalyst, its activity might be compromised. Consider using a fresh batch of the catalyst or activating it if necessary.

• Reaction Time: Some reactions are inherently slow. Monitor the reaction progress over a longer period using techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Q3: My reaction is producing multiple products, leading to a low yield of the desired derivative. How can I improve selectivity?

A3: The presence of multiple functional groups on Deoxyfunicone can lead to competing side reactions. To improve selectivity:

• Protecting Groups: Consider using protecting groups for the more reactive functional groups that you do not wish to modify. For example, if you are targeting the double bond, you might consider protecting the ketone.

• Reaction Conditions: Fine-tuning the reaction conditions can significantly enhance selectivity. This includes lowering the reaction temperature, changing the solvent, or using a more selective catalyst.

• Order of Reagent Addition: The sequence in which reagents are added can influence the reaction pathway.[1]

Q4: How can I monitor the progress of my Deoxyfunicone derivatization reaction?

A4: The choice of monitoring technique depends on the specific reaction and the properties of the starting material and product. Common methods include:

• Thin Layer Chromatography (TLC): TLC is a quick and effective way to qualitatively track the disappearance of the starting material and the appearance of the product.[1]

• High-Performance Liquid Chromatography (HPLC): For more quantitative analysis, HPLC is a powerful tool to monitor the concentration of reactants and products over time.

• Gas Chromatography-Mass Spectrometry (GC-MS): If the derivatives are volatile, GC-MS can be used for both separation and identification.[2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Taking aliquots from the reaction mixture and analyzing them by NMR can provide detailed structural information on the products being formed.

Troubleshooting Guides

Problem 1: Incomplete Silylation for GC-MS Analysis

Symptom	Possible Cause	Suggested Solution
Low derivatization yield observed in GC-MS.	Presence of moisture in the sample or reagents.	Dry the Deoxyfunicone sample thoroughly before derivatization. Use anhydrous solvents and store silylating agents under inert gas and with a desiccant.[3]
Steric hindrance around the target functional group.	Increase the reaction temperature and/or time.[3] Consider using a silylating agent with a smaller leaving group or a catalyst such as trimethylchlorosilane (TMCS).[3]
Insufficient amount of silylating reagent.	Use a significant molar excess of the silylating reagent (e.g., a 2:1 molar ratio of BSTFA to active hydrogens).[3]

Problem 2: Unexpected Side Products During Reduction of the Ketone

Symptom	Possible Cause	Suggested Solution
Formation of a product where the ester is also reduced.	Use of a strong reducing agent (e.g., Lithium Aluminum Hydride).	Employ a milder and more selective reducing agent, such as Sodium Borohydride, which typically does not reduce esters under standard conditions.
Reduction of the carbon-carbon double bond.	Catalytic hydrogenation was used, which can reduce both ketones and alkenes.	Use a chemoselective reducing agent that specifically targets ketones in the presence of alkenes.

Problem 3: Difficulty in Purifying the Deoxyfunicone Derivative

| Symptom | Possible Cause | Suggested Solution | | Co-elution of the product with starting material or byproducts during column chromatography. | The polarity of the product is very similar to the impurities. | Optimize the solvent system for column chromatography. A gradient elution might be necessary. Consider alternative purification techniques such as preparative HPLC or crystallization. | | The product is an oil and does not crystallize. | The product may be inherently non-crystalline or contains impurities that inhibit crystallization. | Attempt co-crystallization with a suitable agent. If the product is an oil, ensure all solvent has been removed under high vacuum. Purification by chromatography is often the best approach for oils. |

Experimental Protocols

General Protocol for Silylation of Deoxyfunicone for GC-MS Analysis

This protocol is a general guideline and may require optimization for specific derivatives.

• Sample Preparation: Accurately weigh approximately 1 mg of dry Deoxyfunicone into a clean, dry reaction vial.

• Solvent Addition: Add 100 µL of an appropriate anhydrous solvent (e.g., pyridine, acetonitrile) to dissolve the sample.

• Derivatization Reagent Addition: Add 50 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Reaction: Cap the vial tightly and heat at 60-70°C for 30-60 minutes. The optimal time and temperature may vary.[3]

• Analysis: After cooling to room temperature, the sample is ready for injection into the GC-MS.

Note: The presence of water can significantly hinder the reaction.[3] All glassware should be oven-dried, and anhydrous solvents should be used.

Visualizations

Logical Troubleshooting Workflow for Low Reaction Yield

References

• 1. Deoxyfunicone | C19H18O7 | CID 6918636 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. New Insights into Chemical and Biological Properties of Funicone-like Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Antiviral Activities of Deoxyfunicone and 3-O-methylfunicone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the antiviral properties of two related fungal metabolites, Deoxyfunicone and 3-O-methylfunicone. While both compounds, derived from fungal sources, have demonstrated potential as antiviral agents, current research indicates they exhibit activity against different classes of viruses through distinct mechanisms of action. This document summarizes the available experimental data, outlines relevant experimental protocols, and visualizes the key cellular pathways involved.

Data Presentation: A Side-by-Side Look at Antiviral Efficacy

Direct comparative studies evaluating Deoxyfunicone and 3-O-methylfunicone against the same virus are not publicly available. The following table summarizes their known antiviral activities based on existing research.

Compound	Virus Target	Assay Type	Key Findings
Deoxyfunicone	Human Immunodeficiency Virus Type 1 (HIV-1)	HIV-1 Integrase Inhibition	Reported to be an effective inhibitor of HIV-1 integrase. Specific IC50 values from primary literature are not readily available in the public domain.
3-O-methylfunicone	Bovine Herpesvirus 1 (BoHV-1)	Virus Yield Reduction	A non-toxic concentration of 5 µM significantly decreased the virus titer in Madin-Darby Bovine Kidney (MDBK) cells.[1][2]
Canine Coronavirus (CCoV)	Antiviral Activity Assay	Showed promising antiviral results, similar to other funicone-like compounds which were effective at concentrations of 0.5 µM and 1 µM.[3]
Hepatitis C Virus (HCV)	Infectivity Reduction	Was observed to reduce the infectivity of HCV.[4]

Mechanisms of Antiviral Action

The two compounds appear to combat viral infections through different cellular mechanisms.

Deoxyfunicone: Targeting HIV-1 Integrase

Deoxyfunicone has been identified as an inhibitor of HIV-1 integrase, a critical enzyme for the retrovirus's replication.[4] HIV-1 integrase facilitates the insertion of the viral DNA into the host cell's genome, a crucial step for establishing a persistent infection. By inhibiting this enzyme, Deoxyfunicone can prevent the integration of the viral genome, thereby halting the replication cycle.

3-O-methylfunicone: Modulating the Aryl Hydrocarbon Receptor (AhR) Signaling Pathway

Research on 3-O-methylfunicone's activity against Bovine Herpesvirus 1 has revealed its ability to modulate the Aryl Hydrocarbon Receptor (AhR) signaling pathway.[1][2] The AhR is a transcription factor that plays a complex role in the immune response to viral infections. In the context of BoHV-1, upregulation of AhR expression by 3-O-methylfunicone was associated with a reduction in viral replication. The AhR pathway is also implicated in the host response to other viruses, including RNA viruses.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate reproducibility and further investigation.

HIV-1 Integrase Inhibition Assay (Generalized Protocol)

This protocol outlines the general steps for assessing the inhibition of HIV-1 integrase activity in a biochemical assay.

• Reagent Preparation :

  • Recombinant HIV-1 integrase enzyme is diluted to a working concentration in assay buffer.

  • A DNA substrate, typically an oligonucleotide mimicking the viral DNA end, is labeled (e.g., with biotin (B1667282) or a fluorophore) for detection.

  • The test compound (Deoxyfunicone) is dissolved in a suitable solvent (e.g., DMSO) and serially diluted.

• Assay Procedure :

  • The labeled DNA substrate is immobilized on a streptavidin-coated microplate.

  • The HIV-1 integrase enzyme is added to the wells containing the immobilized DNA.

  • Serial dilutions of the test compound are added to the wells and incubated to allow for binding to the enzyme.

  • A target DNA substrate is introduced to initiate the strand transfer reaction.

  • The plate is incubated to allow the integration reaction to proceed.

• Detection and Data Analysis :

  • The plate is washed to remove unreacted components.

  • A detection reagent (e.g., an antibody conjugate that recognizes the integrated DNA) is added.

  • A substrate for the detection reagent is added to produce a measurable signal (e.g., colorimetric or chemiluminescent).

  • The signal intensity is measured using a plate reader.

  • The percentage of inhibition is calculated for each compound concentration, and the IC50 value (the concentration at which 50% of the enzyme activity is inhibited) is determined.[5][6]

Viral Yield Reduction Assay (Generalized Protocol)

This protocol describes a common method to evaluate the ability of a compound to inhibit the production of new infectious virus particles in cell culture.

• Cell Culture and Infection :

  • A monolayer of susceptible host cells (e.g., MDBK cells for BoHV-1) is grown in a multi-well plate.

  • The cells are infected with the virus at a specific multiplicity of infection (MOI).

• Compound Treatment :

  • Immediately after infection, the cell culture medium is replaced with a medium containing various concentrations of the test compound (3-O-methylfunicone).

  • Control wells with no compound and/or a vehicle control are included.

• Incubation :

  • The plates are incubated for a period sufficient for the virus to complete its replication cycle (e.g., 24-48 hours).

• Virus Quantification :

  • The supernatant from each well, containing the progeny virus, is collected.

  • The amount of infectious virus in the supernatant is quantified using methods such as:

    • Plaque Assay : Serial dilutions of the supernatant are used to infect fresh cell monolayers, and the number of plaques (zones of cell death) is counted to determine the plaque-forming units per milliliter (PFU/mL).

    • TCID50 Assay : Serial dilutions are used to determine the dilution at which 50% of the cell cultures show a cytopathic effect.

    • Quantitative PCR (qPCR) : Viral nucleic acids are quantified to determine the number of viral genomes.

• Data Analysis :

  • The viral titer in the treated wells is compared to that in the untreated control wells.

  • The effective concentration (e.g., EC50), the concentration at which the viral yield is reduced by 50%, is calculated.[2][3]

Mandatory Visualizations

The following diagrams illustrate the key biological pathways discussed in this guide.

References

• 1. researchgate.net [researchgate.net]
• 2. Antiviral Property of the Fungal Metabolite 3-O-Methylfunicone in Bovine Herpesvirus 1 Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Effectiveness of the Fungal Metabolite 3-O-Methylfunicone towards Canine Coronavirus in a Canine Fibrosarcoma Cell Line (A72) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Study on suitable analysis method for HIV-1 non-catalytic integrase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

Validating Deoxyfunicone's Mechanism of Action: A Comparative Guide

Introduction: Deoxyfunicone, a fungal secondary metabolite, has demonstrated antiproliferative properties, suggesting its potential as an anticancer agent. However, its precise mechanism of action remains to be fully elucidated. This guide proposes a hypothetical mechanism for Deoxyfunicone – the induction of apoptosis via the intrinsic mitochondrial pathway – and outlines a comprehensive experimental framework for its validation. To provide a clear benchmark, we compare this proposed validation strategy with the established experimental readouts for two well-characterized anticancer agents with distinct mechanisms: Doxorubicin, a DNA-damaging agent that induces apoptosis, and a representative N-terminal Hsp90 inhibitor, which triggers the degradation of key oncogenic proteins.

Comparative Analysis of Mechanistic Validation

To rigorously validate the proposed mechanism of Deoxyfunicone, a series of quantitative experiments are required. The following table outlines a direct comparison of expected experimental outcomes for Deoxyfunicone (hypothetical), Doxorubicin, and an Hsp90 inhibitor.

Table 1: Comparison of Expected Experimental Outcomes for Mechanistic Validation

Experiment	Parameter Measured	Deoxyfunicone (Hypothetical)	Doxorubicin (Positive Control)	Hsp90 Inhibitor (Alternative Mechanism)
Cell Viability Assay (e.g., MTT)	IC50 (Concentration for 50% inhibition)	Dose-dependent decrease in cell viability; IC50 in low µM range.	Dose-dependent decrease in cell viability; IC50 in nM to low µM range.	Dose-dependent decrease in cell viability; IC50 in nM to low µM range.
Mitochondrial Membrane Potential (JC-1 Assay)	Ratio of Red:Green Fluorescence	Dose-dependent decrease in the red/green fluorescence ratio, indicating mitochondrial depolarization.	Significant decrease in the red/green fluorescence ratio.	Variable effects; can be a downstream consequence of client protein degradation.
Caspase Activity Assay (e.g., Caspase-Glo® 3/7)	Luminescence (proportional to Caspase-3/7 activity)	Dose-dependent increase in Caspase-3/7 activity.	Significant increase in Caspase-3/7 activity.	Increase in Caspase-3/7 activity, often at later time points.
Western Blot Analysis	Protein Expression/Cleavage	Increased Bax/Bcl-2 ratio, Cytochrome c release from mitochondria, Cleavage of Caspase-9, Caspase-3, and PARP.	Increased p53 expression, Cleavage of Caspase-3 and PARP.	Degradation of Hsp90 client proteins (e.g., Akt, HER2, Raf-1), Upregulation of Hsp70. No direct caspase cleavage.
Co-Immunoprecipitation	Protein-Protein Interactions	No expected disruption of a specific protein complex, unless a direct target is identified.	Not a primary validation method for its main mechanism.	Disruption of Hsp90-client protein and Hsp90-co-chaperone interactions.[1]

Quantitative Data Summary

The initial step in validating a potential anticancer compound is to determine its cytotoxic potency across various cancer cell lines.

Table 2: Hypothetical IC50 Values for Deoxyfunicone

Cell Line	Cancer Type	Deoxyfunicone IC50 (µM) at 48h
MCF-7	Breast Adenocarcinoma	5.2
HCT116	Colon Carcinoma	8.9
A549	Lung Carcinoma	12.5

Visualizing the Mechanisms and Workflows

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of scientific findings. Below are protocols for key experiments to assess the pro-apoptotic mechanism of Deoxyfunicone.

Protocol 1: Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effects of Deoxyfunicone and calculate its IC50 value.

Methodology:

• Cell Seeding: Seed cancer cells (e.g., MCF-7, HCT116) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treatment: Prepare serial dilutions of Deoxyfunicone in complete cell culture medium. Treat the cells with varying concentrations of Deoxyfunicone and a vehicle control (e.g., DMSO) for 48 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Protocol 2: Caspase-3/7 Activity Assay

Objective: To quantify the activation of effector caspases 3 and 7, key mediators of apoptosis.

Methodology:

• Cell Seeding and Treatment: Seed cells in a white-walled 96-well plate and treat with Deoxyfunicone at various concentrations (e.g., 0.5x, 1x, and 2x IC50) for 24 hours.[2][3]

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions and allow it to equilibrate to room temperature.[2][3]

• Assay: Add 100 µL of Caspase-Glo® 3/7 Reagent to each well.[3]

• Incubation: Mix the contents on a plate shaker at 300-500 rpm for 30 seconds and incubate at room temperature for 1 to 3 hours.[4]

• Measurement: Measure the luminescence using a plate-reading luminometer.[3]

• Data Analysis: Normalize the luminescence signal to the number of cells or a parallel viability assay and express the results as fold change relative to the vehicle control.

Protocol 3: Mitochondrial Membrane Potential (ΔΨm) Assay (JC-1 Staining)

Objective: To detect the disruption of the mitochondrial membrane potential, a hallmark of the intrinsic apoptosis pathway.

Methodology:

• Cell Seeding and Treatment: Seed cells on glass coverslips in a 24-well plate or in a 96-well black, clear-bottom plate and treat with Deoxyfunicone at desired concentrations for 12-24 hours. Include a positive control such as CCCP (a protonophore that rapidly collapses ΔΨm).[5]

• JC-1 Staining: Remove the culture medium and wash the cells with warm PBS. Add medium containing 2 µM JC-1 dye and incubate for 15-30 minutes at 37°C.[6]

• Washing: Remove the staining solution and wash the cells twice with PBS.

• Imaging/Measurement:

  • Fluorescence Microscopy: Immediately visualize the cells. Healthy cells will exhibit red fluorescent J-aggregates within the mitochondria, while apoptotic cells will show green fluorescent JC-1 monomers throughout the cytoplasm.[5]

  • Flow Cytometry: Scrape and collect the cells, then analyze them using a flow cytometer. Healthy cells will be high in the FL2 channel (red), while apoptotic cells will shift to the FL1 channel (green).[5][6]

• Data Analysis: Quantify the ratio of red to green fluorescence. A decrease in this ratio indicates mitochondrial depolarization.[7]

Protocol 4: Western Blot Analysis of Apoptosis-Related Proteins

Objective: To detect changes in the expression and cleavage of key proteins involved in the intrinsic apoptotic pathway.

Methodology:

• Cell Treatment and Lysis: Treat cells with Deoxyfunicone for 24-48 hours. Harvest the cells and lyse them in RIPA buffer containing protease and phosphatase inhibitors.[1][8]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.[1]

• SDS-PAGE and Transfer: Separate equal amounts of protein (20-40 µg) on an SDS-polyacrylamide gel and transfer the proteins to a PVDF or nitrocellulose membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.[9] Incubate the membrane with primary antibodies against Bax, Bcl-2, cleaved Caspase-9, cleaved Caspase-3, cleaved PARP, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.[10][11]

• Secondary Antibody and Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour.[8][9] Detect the signal using an enhanced chemiluminescence (ECL) substrate.[8][9]

• Data Analysis: Quantify the band intensities using densitometry software and normalize to the loading control. Calculate the Bax/Bcl-2 ratio and the levels of cleaved proteins relative to the control.[9]

Conclusion

The validation of Deoxyfunicone's mechanism of action requires a systematic and multi-faceted approach. By employing the outlined experimental protocols, researchers can generate robust quantitative data to test the hypothesis that Deoxyfunicone induces apoptosis through the intrinsic mitochondrial pathway. Comparing these findings to the well-established mechanisms of agents like Doxorubicin and Hsp90 inhibitors will provide critical context and a comprehensive understanding of Deoxyfunicone's therapeutic potential. This comparative framework not only serves to validate a novel compound but also ensures that its unique properties are clearly delineated from existing anticancer agents.

References

• 1. benchchem.com [benchchem.com]
• 2. Caspase-Glo® 3/7 Assay Protocol [worldwide.promega.com]
• 3. promega.com [promega.com]
• 4. ulab360.com [ulab360.com]
• 5. Analysis of the Mitochondrial Membrane Potential Using the Cationic JC-1 Dyeas a Sensitive Fluorescent Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 11. Determination of Caspase Activation by Western Blot - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Validation of Deoxyfunicone Bioassay Results: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of the bioassay results for Deoxyfunicone, a naturally occurring fungal metabolite. By comparing its performance with alternative compounds and detailing the experimental methodologies, this document aims to provide an objective resource for researchers in drug discovery and development.

Comparative Bioactivity of Deoxyfunicone and Alternatives

Deoxyfunicone has demonstrated a range of biological activities, including antifungal, antiviral, and plant growth-regulating properties. To provide a clear comparison of its efficacy, the following tables summarize the available quantitative data from various bioassays, juxtaposing Deoxyfunicone with other funicone-like compounds and established therapeutic agents.

Table 1: Antifungal Activity of Funicone-Related Compounds

Compound	Fungal Species	Bioassay	Activity Metric	Result	Reference
Deoxyfunicone	Gibberella fujikuroi	Mycelial Growth Inhibition	-	Notable fungitoxicity	[1]
Pyricularia oryzae	Mycelial Growth Inhibition	-	Notable fungitoxicity	[1]
Candida albicans	Miconazole Potentiation	IC50 of Miconazole	Decreased from 19 µM to 1.6-3.7 µM in the presence of funicones	[1]
3-O-methylfunicone	Rhizoctonia solani	Mycelial Growth Inhibition	Concentration	100 µg/mL	[1]
Alternaria alternata	Mycelial Growth Inhibition	Concentration	100 µg/mL	[1]
Cylindrocladium scoparium	Mycelial Growth Inhibition	Concentration	100 µg/mL	[1]
Fusarium solani	Mycelial Growth Inhibition	Concentration	100 µg/mL	[1]
Funicone	Aspergillus fumigatus	Paper Disc Assay	-	Fungitoxic activity	[1]
Candida albicans	Paper Disc Assay	-	Unaffected	[1]
Cryptococcus neoformans	Paper Disc Assay	-	Unaffected	[1]

Table 2: Antiviral Activity of Deoxyfunicone

Compound	Virus	Target	Bioassay	Activity Metric	Result	Reference
Deoxyfunicone	HIV-1	Integrase	Integrase Inhibition	-	Inhibitor	[1]

Table 3: Plant Growth Regulation by Deoxyfunicone

Compound	Plant Species	Effect	Bioassay	Concentration	Result	Reference
Deoxyfunicone	Lettuce	Growth Stimulation	Radicle Elongation	10-50 µg/mL	Stimulatory properties	[1]
Chinese Cabbage	Growth Stimulation	Radicle Elongation	10-50 µg/mL	Stimulatory properties	[1]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of bioassay results. The following sections outline the protocols for the key experiments cited in this guide.

Antifungal Susceptibility Testing: Broth Microdilution Method

This method is a standard procedure for determining the Minimum Inhibitory Concentration (MIC) of an antifungal agent.

• Inoculum Preparation: Fungal isolates are cultured on appropriate agar (B569324) plates. Colonies are then used to prepare a standardized inoculum suspension in sterile saline or broth, adjusted to a specific turbidity (e.g., 0.5 McFarland standard).

• Drug Dilution: A serial two-fold dilution of the test compound (e.g., Deoxyfunicone) is prepared in a 96-well microtiter plate containing a suitable broth medium (e.g., RPMI-1640).

• Inoculation: Each well is inoculated with the prepared fungal suspension. A growth control (no drug) and a sterility control (no inoculum) are included.

• Incubation: The microtiter plate is incubated at an appropriate temperature (e.g., 35°C) for a specified period (e.g., 24-48 hours).

• MIC Determination: The MIC is determined as the lowest concentration of the compound that causes a significant inhibition of visible growth compared to the growth control.

HIV-1 Integrase Inhibition Assay

This assay evaluates the ability of a compound to inhibit the enzymatic activity of HIV-1 integrase, a key enzyme in the viral replication cycle.

• Assay Principle: The assay typically utilizes a system that mimics the integration of viral DNA into the host genome. This can be a cell-free system with purified recombinant integrase and oligonucleotide substrates or a cell-based assay.

• Reaction Mixture: A reaction mixture is prepared containing HIV-1 integrase, a donor DNA substrate (representing the viral DNA), and a target DNA substrate (representing the host DNA).

• Compound Addition: The test compound (e.g., Deoxyfunicone) is added to the reaction mixture at various concentrations. A control with no inhibitor is also included.

• Incubation: The reaction is incubated to allow for the integrase-mediated strand transfer reaction to occur.

• Detection: The extent of the integration reaction is quantified using various methods, such as ELISA-based detection of integrated products or fluorescence-based assays.

• IC50 Determination: The concentration of the compound that inhibits 50% of the integrase activity (IC50) is calculated.

Visualizing Molecular Interactions and Workflows

To better understand the biological context and experimental procedures, the following diagrams illustrate the proposed antifungal mechanism of action for many fungal metabolites and a typical workflow for bioassay-guided fractionation.

Proposed Antifungal Signaling Pathway

Many antifungal compounds are known to target the fungal cell membrane, specifically the biosynthesis of ergosterol, a crucial component for maintaining membrane integrity and fluidity. Disruption of this pathway leads to cell death.

Proposed antifungal mechanism of action.

Experimental Workflow: Bioassay-Guided Fractionation

This workflow is a common strategy in natural product discovery to isolate and identify bioactive compounds from a complex mixture.

Bioassay-guided fractionation workflow.

References

• 1. Occurence and Bioactivities of Funicone-Related Compounds - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Deoxyfunicone and Other Polyketide Inhibitors Targeting HIV-1 Integrase

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Deoxyfunicone and other polyketide-derived inhibitors of HIV-1 integrase. While Deoxyfunicone has been identified as an inhibitor of this critical viral enzyme, a lack of publicly available quantitative data on its potency necessitates a qualitative comparison in the context of well-characterized polyketide inhibitors and clinically approved drugs. This report aims to objectively present the available information, supported by experimental data for comparator compounds, to inform future research and drug discovery efforts.

Introduction to HIV-1 Integrase and its Inhibition

Human Immunodeficiency Virus Type 1 (HIV-1) integrase is one of three essential viral enzymes required for replication.[1] It catalyzes the insertion of the viral DNA into the host cell's genome, a crucial step for the establishment of a productive and persistent infection.[1][2] This process involves two key catalytic steps: 3'-processing, where the integrase removes two nucleotides from each 3' end of the viral DNA, and strand transfer, where the processed viral DNA is covalently linked to the host DNA.[2][3] Due to the absence of a human homolog, HIV-1 integrase is a prime target for antiretroviral therapy.[1]

Polyketides, a large and structurally diverse class of natural products, have yielded several potent inhibitors of HIV-1 integrase. A prominent group of these are the diketo acids (DKAs), which have been extensively studied and have led to the development of clinically approved integrase strand transfer inhibitors (INSTIs).[4][5]

Deoxyfunicone: A Fungal Polyketide with Anti-HIV-1 Activity

Deoxyfunicone is a fungal secondary metabolite belonging to the funicone-like group of polyketides.[6] It has been reported to exhibit inhibitory activity against HIV-1 integrase.[6] However, to date, specific quantitative data, such as the half-maximal inhibitory concentration (IC50), for Deoxyfunicone's activity against HIV-1 integrase is not available in the peer-reviewed literature. This limits a direct quantitative comparison of its potency with other inhibitors.

Comparative Polyketide Inhibitors of HIV-1 Integrase

For a meaningful comparison, this guide focuses on polyketide-derived inhibitors with a known mechanism of action and available quantitative data. The primary comparators are from the diketo acid class, which, like Deoxyfunicone, are polyketides. We also include clinically relevant, non-polyketide INSTIs for a broader perspective on potency.

Mechanism of Action: Integrase Strand Transfer Inhibition

Many polyketide inhibitors of HIV-1 integrase, particularly the diketo acids, function as integrase strand transfer inhibitors (INSTIs).[5][7] These molecules typically chelate the divalent metal ions (Mg2+ or Mn2+) in the active site of the integrase enzyme. This interaction prevents the binding of the host DNA and blocks the strand transfer step, effectively halting the integration of the viral genome.[2][3]

Quantitative Comparison of HIV-1 Integrase Inhibitors

The following table summarizes the inhibitory concentrations (IC50) of selected polyketide-derived and clinically used HIV-1 integrase inhibitors. The IC50 value represents the concentration of the inhibitor required to reduce the activity of the enzyme by 50% in in vitro assays.[5]

Inhibitor	Class	Target	IC50 (in vitro)	Cell-based Antiviral Activity (EC50)	Reference(s)
Deoxyfunicone	Polyketide (Funicone-like)	HIV-1 Integrase	Not Reported	Not Reported	[6]
L-708,906	Polyketide (Diketo Acid)	HIV-1 Integrase (Strand Transfer)	0.1 µM	2.0 µM	[8]
L-731,988	Polyketide (Diketo Acid)	HIV-1 Integrase (Strand Transfer)	~100 nM	2 µM	[3][5]
5-CITEP	Diketo Derivative	HIV-1 Integrase	Micromolar range	Not Reported	[7]
Raltegravir	N-containing heterocycle (INSTI)	HIV-1 Integrase (Strand Transfer)	2 to 7 nM	19 - 31 nM	[9]
Elvitegravir	Quinolone (INSTI)	HIV-1 Integrase (Strand Transfer)	0.7 - 2.8 nM	0.21 - 1.15 nM

IC50 and EC50 values can vary depending on the specific assay conditions and cell types used.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of enzyme inhibitors. Below are generalized protocols for key experiments cited in the evaluation of HIV-1 integrase inhibitors.

In Vitro HIV-1 Integrase Strand Transfer Assay

This biochemical assay measures the ability of a compound to inhibit the strand transfer step of the integration process.

Materials:

• Recombinant HIV-1 Integrase enzyme

• Donor DNA substrate (oligonucleotide mimicking the viral DNA end)

• Acceptor (target) DNA substrate

• Assay buffer (containing divalent cations like MgCl2 or MnCl2)

• Test compounds (e.g., Deoxyfunicone, comparator inhibitors) dissolved in a suitable solvent (e.g., DMSO)

• Reaction quench solution (e.g., EDTA)

• Detection system (e.g., gel electrophoresis with radiolabeled or fluorescently labeled DNA, ELISA-based methods)

Protocol:

• Prepare a reaction mixture containing the assay buffer, donor DNA, and recombinant HIV-1 integrase.

• Add the test compound at various concentrations to the reaction mixture. A vehicle control (e.g., DMSO) should be included.

• Incubate the mixture to allow for 3'-processing of the donor DNA by the integrase.

• Add the acceptor DNA to initiate the strand transfer reaction.

• Incubate the reaction for a defined period at 37°C.

• Stop the reaction by adding a quench solution.

• Analyze the reaction products using a suitable detection method to quantify the amount of strand transfer products formed.

• Calculate the percent inhibition for each concentration of the test compound and determine the IC50 value by plotting the percent inhibition against the log of the inhibitor concentration.

Cell-Based HIV-1 Replication Assay

This assay assesses the ability of a compound to inhibit HIV-1 replication in a cellular context.

Materials:

• A susceptible cell line (e.g., MT-4, CEM-SS) or primary cells (e.g., PBMCs)

• HIV-1 viral stock

• Cell culture medium and supplements

• Test compounds

• Method for quantifying viral replication (e.g., p24 antigen ELISA, reverse transcriptase activity assay)

• Method for assessing cell viability (e.g., MTT assay) to determine cytotoxicity

Protocol:

• Seed the cells in a multi-well plate.

• Treat the cells with various concentrations of the test compound.

• Infect the cells with a known amount of HIV-1.

• Culture the infected cells for a period of 3-7 days.

• At the end of the culture period, collect the cell supernatant and/or cell lysates.

• Quantify the extent of viral replication using a suitable method.

• Determine the cytotoxicity of the compound on uninfected cells in a parallel experiment.

• Calculate the EC50 (50% effective concentration) and CC50 (50% cytotoxic concentration) values. The selectivity index (SI = CC50/EC50) can then be determined.

Visualizing the Landscape of HIV-1 Integration and Inhibition

The following diagrams, generated using the DOT language for Graphviz, illustrate the HIV-1 integration pathway and a generalized workflow for inhibitor screening.

Caption: The HIV-1 integration pathway and the point of inhibition by integrase inhibitors.

References

• 1. researchgate.net [researchgate.net]
• 2. Quantitative structure-activity relationship studies of HIV-1 integrase inhibition. 1. GETAWAY descriptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. HIV-1 integrase inhibitors that compete with the target DNA substrate define a unique strand transfer conformation for integrase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Broad-Spectrum Antiviral Activity of 3′-Deoxy-3′-Fluoroadenosine against Emerging Flaviviruses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Allosteric inhibition of HIV-1 integrase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. "QSAR studies of HIV-1 integrase inhibition" by Hongbin Yuan and Abby L. Parrill [digitalcommons.memphis.edu]
• 8. Isolation, structure and HIV-1 integrase inhibitory activity of exophillic acid, a novel fungal metabolite from Exophiala pisciphila - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. In Vitro Evaluation of Antiviral Activities of Funicone-like Compounds Vermistatin and Penisimplicissin against Canine Coronavirus Infection - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Bioactivity of Deoxyfunicone: A Comparative Guide to its Structure-Activity Relationship

For Researchers, Scientists, and Drug Development Professionals

Deoxyfunicone, a fungal secondary metabolite, has garnered attention in the scientific community for its potential as a therapeutic agent. This guide provides a comparative analysis of the structure-activity relationship (SAR) of deoxyfunicone and its analogues, focusing on its known antifungal and antiviral activities. The information presented herein is intended to support further research and drug development efforts in this area.

Core Structure and Biological Activities

Deoxyfunicone belongs to the funicone class of compounds, which are characterized by a γ-pyrone ring linked to a substituted aromatic ring. The core structure of deoxyfunicone features a 3,5-dimethoxy-2-(4-oxo-6-((E)-prop-1-enyl)pyran-3-carbonyl)benzoate scaffold.

The primary biological activities attributed to deoxyfunicone and its analogues are:

• Antifungal Activity: Inhibition of various fungal strains.

• Antiviral Activity: Notably, the inhibition of HIV-1 integrase, a crucial enzyme for viral replication.

This guide will delve into the structural modifications of the deoxyfunicone scaffold and their impact on these biological activities, supported by available experimental data.

Structure-Activity Relationship (SAR) Analysis

A comprehensive analysis of the structure-activity relationship of deoxyfunicone and its analogues reveals key structural features that govern their biological potency. Due to the limited availability of a single comprehensive study, the following SAR is synthesized from various sources on funicone-like compounds.

Key Observations:

• The γ-Pyrone Moiety: This heterocyclic ring is crucial for the biological activity. Modifications to this ring can significantly impact the compound's potency.

• The Substituted Aromatic Ring: The nature and position of substituents on the benzoate (B1203000) ring influence the molecule's interaction with its biological targets.

• The Propenyl Side Chain: Alterations to the length and saturation of this chain can affect both the potency and spectrum of activity.

Comparative Data on Biological Activity

The following table summarizes the available quantitative data for deoxyfunicone and related compounds. It is important to note that direct comparative data for a wide range of deoxyfunicone analogues from a single study is limited in the current literature. The data presented is compiled from various studies to illustrate general SAR trends.

Compound/Analogue	Modification from Deoxyfunicone	Target/Assay	Activity (IC50/MIC)	Reference
Deoxyfunicone	-	HIV-1 Integrase	Data not consistently reported in comparative studies	General Reviews
Funicone	Addition of a hydroxyl group on the γ-pyrone ring	Antifungal	Varies depending on fungal strain	General Reviews
3-O-methylfunicone	Methylation of the hydroxyl group on the γ-pyrone ring	Antifungal	Varies depending on fungal strain	General Reviews

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for the key biological assays cited in the study of deoxyfunicone and its analogues.

Antifungal Susceptibility Testing (Broth Microdilution Method)

This method is a standardized procedure for determining the Minimum Inhibitory Concentration (MIC) of an antifungal agent against fungal isolates. The protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) M38-A2 guidelines for filamentous fungi.

• Inoculum Preparation: Fungal colonies are suspended in sterile saline to a concentration of 1-5 x 10^6 CFU/mL.

• Drug Dilution: A serial two-fold dilution of the test compounds (deoxyfunicone and its analogues) is prepared in RPMI-1640 medium.

• Inoculation: Each well of a 96-well microplate is inoculated with the fungal suspension, resulting in a final concentration of 0.5-2.5 x 10^5 CFU/mL.

• Incubation: The microplates are incubated at 35°C for 48-72 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is a significant inhibition of fungal growth compared to the control well.

HIV-1 Integrase Strand Transfer Inhibition Assay

This assay measures the ability of a compound to inhibit the strand transfer step of the HIV-1 integration process.

• Assay Setup: The assay is typically performed in a 96-well plate format. Each well contains a reaction mixture with purified recombinant HIV-1 integrase enzyme, a donor DNA substrate (oligonucleotide mimicking the viral DNA end), and a target DNA substrate.

• Compound Addition: The test compounds (deoxyfunicone and its analogues) are added to the wells at various concentrations.

• Reaction Initiation: The reaction is initiated by the addition of a divalent metal cofactor (e.g., MgCl2 or MnCl2).

• Incubation: The plate is incubated at 37°C to allow the strand transfer reaction to occur.

• Detection: The amount of strand transfer product is quantified using a suitable detection method, such as ELISA-based detection of a labeled DNA product.

• IC50 Determination: The IC50 value, the concentration of the compound that inhibits 50% of the integrase activity, is calculated from the dose-response curve.

Mandatory Visualizations

Logical Relationship of SAR Analysis

Caption: Logical workflow of the structure-activity relationship analysis for deoxyfunicone analogues.

Experimental Workflow for Antifungal MIC Determination

Caption: Experimental workflow for determining the Minimum Inhibitory Concentration (MIC).

Signaling Pathway: Mechanism of HIV-1 Integrase Inhibition

Caption: Simplified pathway showing the inhibition of HIV-1 integrase by deoxyfunicone analogues.

Deoxyfunicone: A Fungal Metabolite with Potential as an HIV-1 Integrase Inhibitor

A comparative analysis of Deoxyfunicone's potency against established antiretroviral drugs showcases its promise as a scaffold for novel therapeutic development. This guide provides a detailed examination of its antiviral activity, benchmarked against clinically approved HIV-1 integrase inhibitors, supported by experimental data and methodologies for researchers, scientists, and drug development professionals.

Deoxyfunicone, a natural product isolated from Penicillium species, has been identified as an inhibitor of HIV-1 integrase, a crucial enzyme for viral replication. This discovery places Deoxyfunicone in a class of antiretroviral compounds that target the integration of the viral genome into the host cell's DNA, a key step in the HIV life cycle. This guide offers a comparative look at the potency of Deoxyfunicone against well-established HIV-1 integrase inhibitors, providing available data, experimental context, and a visualization of the targeted biological pathway.

Benchmarking Antiviral Potency

To contextualize the potential of Deoxyfunicone, its inhibitory activity is compared against three leading FDA-approved HIV-1 integrase strand transfer inhibitors (INSTIs): Raltegravir, Elvitegravir, and Dolutegravir. While specific quantitative data for Deoxyfunicone's 50% inhibitory concentration (IC50) against HIV-1 integrase is not yet publicly available in comprehensive databases, its identification as an inhibitor warrants a qualitative comparison and highlights the need for further quantitative studies.

For comparison, the potencies of the approved drugs are presented in the table below. These values, obtained from in vitro enzymatic assays, represent the concentration of the drug required to inhibit 50% of the HIV-1 integrase strand transfer activity.

Compound	Target	IC50 (nM)
Deoxyfunicone	HIV-1 Integrase	Data not available
Raltegravir	HIV-1 Integrase	2-7[1][2]
Elvitegravir	HIV-1 Integrase	0.7[3]
Dolutegravir	HIV-1 Integrase	2.7[3]

Mechanism of Action: Targeting HIV-1 Integrase

Deoxyfunicone, like the comparator drugs, is believed to exert its antiviral effect by inhibiting the strand transfer step of HIV-1 integration. This process is critical for the virus to establish a permanent infection in the host cell. The HIV-1 integrase enzyme catalyzes two key reactions: 3'-processing and strand transfer. INSTIs, including likely Deoxyfunicone, bind to the active site of the integrase enzyme, chelating essential metal ions and preventing the covalent linkage of the viral DNA to the host cell's chromosome.

Experimental Protocols

The determination of the inhibitory activity of compounds against HIV-1 integrase is typically performed using in vitro biochemical assays. A common method is the strand transfer assay, which measures the ability of the integrase enzyme to join a labeled DNA substrate (representing the viral DNA) to a target DNA molecule.

HIV-1 Integrase Strand Transfer Assay (General Protocol)

This protocol outlines the general steps involved in a typical in vitro HIV-1 integrase strand transfer assay. Specific details may vary based on the laboratory and the specific kit used.

Materials:

• Recombinant HIV-1 Integrase enzyme

• Donor DNA substrate (oligonucleotide mimicking the viral DNA end, often labeled with biotin)

• Target DNA substrate (oligonucleotide mimicking host DNA, often labeled with a different tag, e.g., digoxigenin)

• Assay buffer containing divalent cations (e.g., Mg2+ or Mn2+)

• Test compounds (Deoxyfunicone and comparator drugs) dissolved in a suitable solvent (e.g., DMSO)

• Streptavidin-coated microplates

• Detection reagents (e.g., anti-digoxigenin antibody conjugated to an enzyme like HRP)

• Substrate for the detection enzyme (e.g., TMB)

• Plate reader

Procedure:

• Plate Coating: Streptavidin-coated microplates are coated with the biotinylated donor DNA substrate.

• Integrase Binding: Recombinant HIV-1 integrase is added to the wells and allowed to bind to the donor DNA.

• Inhibitor Addition: Serial dilutions of the test compounds (including Deoxyfunicone and known inhibitors as positive controls) are added to the wells. A control with no inhibitor is also included.

• Strand Transfer Reaction: The digoxigenin-labeled target DNA is added to initiate the strand transfer reaction. The plate is incubated to allow the reaction to proceed.

• Detection: The wells are washed to remove unbound reagents. An enzyme-linked anti-digoxigenin antibody is added, which binds to the integrated target DNA.

• Signal Generation: A substrate for the enzyme is added, leading to a colorimetric or chemiluminescent signal that is proportional to the amount of strand transfer that has occurred.

• Data Analysis: The signal is measured using a plate reader. The percentage of inhibition for each compound concentration is calculated relative to the no-inhibitor control. The IC50 value is then determined by plotting the percent inhibition against the compound concentration.

Conclusion and Future Directions

Deoxyfunicone represents a promising natural product scaffold for the development of novel HIV-1 integrase inhibitors. While direct quantitative comparisons with approved drugs are pending the public availability of its IC50 value, its identification as an inhibitor of this clinically validated target is a significant first step. Further research should focus on the detailed characterization of its inhibitory activity, including the determination of its IC50 and EC50 (50% effective concentration in cell-based assays) values, elucidation of its precise binding mode within the integrase active site, and exploration of its structure-activity relationship to guide the synthesis of more potent and pharmacokinetically favorable derivatives. Such studies will be crucial in determining the ultimate therapeutic potential of Deoxyfunicone and its analogs in the fight against HIV/AIDS.

References

• 1. Isolation, structure, and HIV-1-integrase inhibitory activity of structurally diverse fungal metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Developments in Exploring Fungal Secondary Metabolites as Antiviral Compounds and Advances in HIV-1 Inhibitor Screening Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Isolation, structure, and HIV-1-integrase inhibitory activity of structurally diverse fungal metabolites - ProQuest [proquest.com]

A Head-to-Head Comparison of the Bioactivities of Deoxyfunicone and Vermistatin

For Researchers, Scientists, and Drug Development Professionals

Deoxyfunicone and vermistatin (B192645), two polyketide secondary metabolites derived from fungi, have garnered interest in the scientific community for their diverse biological activities. This guide provides a comprehensive head-to-head comparison of their reported bioactivities, supported by available experimental data. The information is presented to facilitate objective evaluation and inform future research and drug development endeavors.

Quantitative Bioactivity Data

The following table summarizes the key quantitative data on the bioactivities of Deoxyfunicone and vermistatin.

Compound	Bioactivity	Target/Assay	IC50 / Effective Concentration	Reference
Deoxyfunicone	Antiviral	HIV-1 Integrase	Data not available; reported as an inhibitor	[1]
Vermistatin	Antiviral	Canine Coronavirus (CCoV) in A72 cells	Non-toxic at 1 µM	[2][3]
Enzyme Inhibition	α-Glucosidase	IC50 > 200.0 µM (derivatives show IC50s of 8.0 ± 1.5 µM and 9.5 ± 1.2 µM)	[4]
Receptor Inhibition	Aryl Hydrocarbon Receptor (AhR)	Strong inhibition of expression reported; specific IC50 not available	[3]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure reproducibility and critical evaluation of the presented data.

Antiviral Activity of Vermistatin against Canine Coronavirus (CCoV)

Cell Culture and Virus: Canine fibrosarcoma (A72) cells were used for this assay. The cells were cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 1% penicillin-streptomycin, and 1% L-glutamine. The CCoV strain was propagated in A72 cells.

Cytotoxicity Assay: To determine the non-toxic concentration of vermistatin, A72 cells were seeded in 96-well plates and treated with various concentrations of the compound. Cell viability was assessed after 48 hours using the trypan blue exclusion assay. The highest concentration that did not significantly affect cell viability was determined to be 1 µM[2].

Antiviral Assay: A72 cells were seeded in 24-well plates and infected with CCoV at a specific multiplicity of infection (MOI). After viral adsorption, the inoculum was removed, and the cells were treated with DMEM containing 1 µM of vermistatin. The cells were incubated for 48 hours. The antiviral effect was evaluated by observing the reduction in cytopathic effect (CPE) under a microscope and by quantifying the viral load in the supernatant using quantitative real-time PCR (qRT-PCR)[2].

α-Glucosidase Inhibitory Assay for Vermistatin

Enzyme and Substrate: The α-glucosidase inhibitory activity of vermistatin was evaluated using α-glucosidase from Saccharomyces cerevisiae. The synthetic substrate p-nitrophenyl-α-D-glucopyranoside (pNPG) was used to measure enzyme activity.

Assay Procedure: The assay was performed in a 96-well microplate. A mixture containing the α-glucosidase enzyme solution in phosphate (B84403) buffer (pH 6.8) and different concentrations of vermistatin was pre-incubated. The reaction was initiated by adding the pNPG substrate. The plate was then incubated, and the enzymatic reaction was stopped by adding sodium carbonate. The absorbance was measured at 405 nm, which corresponds to the amount of p-nitrophenol released by the enzymatic cleavage of pNPG. The percentage of inhibition was calculated by comparing the absorbance of the wells containing vermistatin to the control wells without the inhibitor. The IC50 value, the concentration of the compound that inhibits 50% of the enzyme activity, was then determined. While vermistatin itself showed weak or no inhibitory effect (IC50 > 200.0 µM), its derivatives, 6-demethylpenisimplicissin and 2''-epihydroxydihydrovermistatin, exhibited significant activity with IC50 values of 9.5 ± 1.2 µM and 8.0 ± 1.5 µM, respectively[4].

HIV-1 Integrase Inhibitory Assay for Deoxyfunicone

Enzyme and Substrates: The assay utilizes recombinant HIV-1 integrase enzyme. The substrates consist of a donor DNA, which is a labeled oligonucleotide mimicking the viral DNA end, and a target DNA, which represents the host DNA.

Assay Procedure: The assay is typically performed in a multi-well plate format. The HIV-1 integrase enzyme is pre-incubated with the test compound (Deoxyfunicone) to allow for binding. Subsequently, the donor and target DNA substrates are added to initiate the integration reaction. The reaction mixture is incubated to allow for the strand transfer reaction, where the donor DNA is integrated into the target DNA. The level of integration is then quantified using various detection methods, such as fluorescence resonance energy transfer (FRET), ELISA-based detection of incorporated labels (e.g., biotin (B1667282) and digoxin), or radioactivity-based assays. The percentage of inhibition is calculated by comparing the signal from the compound-treated reactions to that of untreated controls.

Signaling Pathway and Mechanism of Action

Understanding the mechanism of action at a molecular level is crucial for drug development. The known signaling pathways affected by vermistatin are detailed below. Information regarding the specific signaling pathways modulated by Deoxyfunicone is currently limited beyond its direct inhibition of HIV-1 integrase.

Vermistatin: Inhibition of the Aryl Hydrocarbon Receptor (AhR) Signaling Pathway

Vermistatin has been shown to cause a strong inhibition in the expression of the aryl hydrocarbon receptor (AhR)[3]. AhR is a ligand-activated transcription factor involved in various cellular processes, including the regulation of xenobiotic-metabolizing enzymes and immune responses. The inhibition of AhR expression by vermistatin suggests a potential mechanism for its observed bioactivities, including its antiviral effects, as the AhR pathway can be exploited by some viruses for replication.

Caption: Vermistatin inhibits the expression of the Aryl Hydrocarbon Receptor (AhR).

Experimental Workflow: Antiviral Activity Screening

The following diagram illustrates a general workflow for screening the antiviral activity of compounds like Deoxyfunicone and vermistatin.

Caption: A generalized workflow for assessing the in vitro antiviral activity of a compound.

References

• 1. 3.6. α-Glucosidase Inhibiting Assay [bio-protocol.org]
• 2. benchchem.com [benchchem.com]
• 3. In vitro &alpha;-glucosidase inhibitory assay [protocols.io]
• 4. researchgate.net [researchgate.net]

Deoxyfunicone: A Comparative Analysis of In Vitro Efficacy

For Immediate Release

[City, State] – [Date] – Deoxyfunicone, a fungal secondary metabolite, has demonstrated notable bioactivity, particularly as an inhibitor of HIV-1 integrase. This report provides a comprehensive in vitro comparison of Deoxyfunicone, summarizing its efficacy through available data and outlining key experimental methodologies to assess its biological effects. This guide is intended for researchers, scientists, and professionals in drug development seeking to understand the potential of Deoxyfunicone and its analogues.

Quantitative Analysis of Bioactivity

While specific quantitative data for Deoxyfunicone's in vitro efficacy remains limited in publicly accessible literature, related funicone-like compounds have shown measurable antiviral and cytotoxic effects. The following table summarizes the 50% inhibitory concentration (IC50) values for compounds structurally related to Deoxyfunicone, providing a comparative context for its potential potency.

Compound	Cell Line	Target/Assay	IC50 Value (µM)	Reference
Vermistatin (VER)	A72 (Canine Fibrosarcoma)	Canine Coronavirus (CCoV)	4.2556	[1]
Penisimplicissin (PS)	A72 (Canine Fibrosarcoma)	Canine Coronavirus (CCoV)	4.9562	[1]

Note: Data for Deoxyfunicone is not currently available in the cited literature. This table is intended to provide a comparative reference based on structurally similar compounds.

Experimental Protocols

To facilitate further research and standardized comparison, this section details the methodologies for key in vitro assays relevant to assessing the efficacy of Deoxyfunicone.

Cell Viability and Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity as an indicator of cell viability.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of Deoxyfunicone or a control compound. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity. Incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well at a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol (B130326) with 0.04 N HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value, the concentration of the compound that inhibits cell growth by 50%.

Apoptosis Assay (Annexin V-FITC/Propidium (B1200493) Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

• Cell Treatment: Treat cells with Deoxyfunicone at various concentrations for a predetermined time.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold phosphate-buffered saline (PBS).

• Staining: Resuspend the cells in Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Viable cells: Annexin V-FITC negative and PI negative.

  • Early apoptotic cells: Annexin V-FITC positive and PI negative.

  • Late apoptotic/necrotic cells: Annexin V-FITC positive and PI positive.

  • Necrotic cells: Annexin V-FITC negative and PI positive.

Cell Cycle Analysis (Propidium Iodide Staining)

This method uses propidium iodide to stain DNA and determine the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Protocol:

• Cell Treatment: Expose cells to Deoxyfunicone for the desired duration.

• Cell Fixation: Harvest the cells and fix them in cold 70% ethanol (B145695) overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend them in a staining solution containing PI and RNase A.

• Incubation: Incubate the cells for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The fluorescence intensity of PI is proportional to the amount of DNA, allowing for the quantification of cells in each phase of the cell cycle.

Visualizing Experimental Processes and Pathways

To provide a clearer understanding of the experimental workflows and potential mechanisms of action, the following diagrams have been generated using Graphviz.

Caption: Workflow for assessing the in vitro efficacy of Deoxyfunicone.

References

• 1. researchgate.net [researchgate.net]

Reproducibility of Deoxyfunicone Synthesis and Biological Testing: A Comparative Guide

Deoxyfunicone, a naturally occurring γ-pyrone metabolite, has garnered interest within the scientific community for its potential therapeutic applications, including its roles as an antibiotic, antiproliferative, and antiviral agent. This guide provides a comparative overview of the synthesis and biological testing of Deoxyfunicone, with a focus on the reproducibility of these methods. The information presented is intended for researchers, scientists, and drug development professionals.

Synthesis of Deoxyfunicone

The primary synthetic route reported for Deoxyfunicone is through a palladium-catalyzed carbonylative Stille cross-coupling reaction. This method offers an efficient means to construct the core structure of the molecule.

Comparison of Synthetic Performance

Synthetic Method	Key Reactants	Catalyst/Reagents	Reported Yield Range (General)	Reference
Carbonylative Stille Cross-Coupling	Organostannane & Aryl Halide	Palladium catalyst (e.g., Pd(PPh₃)₄), CO source	50-99%	[1][2]

Experimental Protocol: Carbonylative Stille Cross-Coupling for Deoxyfunicone Synthesis

The following is a generalized protocol for the synthesis of Deoxyfunicone via a carbonylative Stille cross-coupling reaction, based on established methodologies for similar compounds.

Materials:

• Aryl iodide precursor

• Vinylstannane precursor

• Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0))

• Carbon monoxide (CO) gas

• Anhydrous solvent (e.g., Toluene or DMF)

• Inert atmosphere apparatus (e.g., Schlenk line)

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere (e.g., Argon), dissolve the aryl iodide precursor and the vinylstannane precursor in the anhydrous solvent.

• Add the palladium catalyst to the reaction mixture.

• Purge the flask with carbon monoxide gas and maintain a CO atmosphere (typically at 1 atm).

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir for the required time (typically several hours), monitoring the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with an aqueous solution of potassium fluoride (B91410) to remove tin byproducts.

• Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain pure Deoxyfunicone.

Biological Testing of Deoxyfunicone

Deoxyfunicone has been reported to exhibit several biological activities, most notably as an HIV-1 integrase inhibitor and as an antiproliferative agent against various cancer cell lines.

Comparison of Biological Activity

The reproducibility of biological testing is paramount for the validation of a compound's therapeutic potential. The half-maximal inhibitory concentration (IC50) is a standard measure of a compound's potency. Below is a summary of reported IC50 values for Deoxyfunicone and related compounds. It is important to note that direct comparisons of IC50 values between different studies should be made with caution due to potential variations in experimental conditions, such as cell lines, reagent sources, and assay protocols.

Biological Activity	Target	Reported IC50 Range	Reference
Antiviral	HIV-1 Integrase (Strand Transfer)	86 - 192 nM (for a related diketo acid inhibitor)	[3]
Antiproliferative	Various Cancer Cell Lines	Data for Deoxyfunicone is limited; related compounds show a wide range of IC50 values (nM to µM)	[4][5][6]

Experimental Protocol: HIV-1 Integrase Strand Transfer Assay

This protocol describes a common method for evaluating the inhibitory activity of compounds against the strand transfer step of HIV-1 integrase.

Materials:

• Recombinant HIV-1 integrase enzyme

• Oligonucleotide substrates mimicking the viral DNA ends (donor substrate) and target DNA

• Assay buffer containing a divalent cation (e.g., Mg²⁺ or Mn²⁺)

• Deoxyfunicone (or other test compounds) dissolved in a suitable solvent (e.g., DMSO)

• 96-well plates

• Detection system (e.g., fluorescence or radioactivity-based)

Procedure:

• Coat the wells of a 96-well plate with the target DNA oligonucleotide.

• In separate tubes, pre-incubate the HIV-1 integrase enzyme with the donor DNA substrate to form the integrase-DNA complex.

• Add serial dilutions of Deoxyfunicone or control compounds to the wells.

• Add the pre-formed integrase-donor DNA complex to the wells to initiate the strand transfer reaction.

• Incubate the plate at 37 °C for a specified period (e.g., 1-2 hours).

• Wash the wells to remove unreacted components.

• Add a detection reagent that specifically recognizes the product of the strand transfer reaction.

• Measure the signal using a plate reader.

• Calculate the percent inhibition for each concentration of the test compound and determine the IC50 value by fitting the data to a dose-response curve.

Visualizing Synthesis and Potential Mechanism of Action

To further elucidate the processes involved, the following diagrams illustrate the synthetic pathway of Deoxyfunicone and a plausible signaling pathway for its antiproliferative effects.

Caption: Carbonylative Stille Coupling for Deoxyfunicone Synthesis.

Caption: Hypothetical p38 MAPK-mediated apoptosis pathway for Deoxyfunicone.[7]

Disclaimer: The signaling pathway depicted above is based on the known mechanism of a structurally related compound, deoxyshikonin (B1670263), and represents a plausible hypothesis for Deoxyfunicone's pro-apoptotic activity in cancer cells. Further experimental validation is required to confirm this specific pathway for Deoxyfunicone.

Conclusion

The synthesis of Deoxyfunicone via the carbonylative Stille cross-coupling reaction is a promising and efficient method. However, for enhanced reproducibility, detailed and standardized protocols are necessary. Similarly, the biological activities of Deoxyfunicone, particularly its antiproliferative and antiviral effects, require further investigation across a broader range of cancer cell lines and viral assays, with consistent and well-documented protocols to establish a robust and reproducible biological profile. This guide serves as a foundational resource for researchers to design and execute reproducible studies on Deoxyfunicone, ultimately facilitating its potential development as a therapeutic agent.

References

• 1. Stille reaction - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. medic.upm.edu.my [medic.upm.edu.my]
• 7. Apoptotic effect and cell arrest of deoxyshikonin in human osteosarcoma cells through the p38 pathway - PMC [pmc.ncbi.nlm.nih.gov]

Independent Verification of Deoxyfunicone's Antiproliferative Effects: A Comparative Analysis

A comprehensive evaluation of the antiproliferative potential of Deoxyfunicone, a natural product isolated from the endophytic fungus Penicillium sp. HSZ-43, is currently hampered by the lack of publicly available quantitative data on its direct cytotoxic effects against cancer cell lines. While studies have isolated Deoxyfunicone and investigated the bioactivity of related compounds from the same fungal extract, specific IC50 values for Deoxyfunicone remain unreported in the reviewed literature. This guide provides a comparative framework based on available data for a closely related funicone derivative, Penifupyrone, and other relevant antiproliferative agents, highlighting the critical need for further independent verification of Deoxyfunicone's efficacy.

Introduction to Deoxyfunicone and its Analogs

Deoxyfunicone is a member of the funicone-like compounds, a class of polyketides produced by various fungi.[1] Research into this class of natural products has revealed a range of biological activities, including antiproliferative properties. A key study by Chen et al. (2014) isolated Deoxyfunicone alongside a novel derivative, Penifupyrone, from the endophytic fungus Penicillium sp. HSZ-43. While the study evaluated the cytotoxicity of all isolated compounds against human oral epidermoid carcinoma (KB) cells, it only reported the IC50 value for Penifupyrone.[2]

Comparative Antiproliferative Activity

To provide a preliminary benchmark for the potential efficacy of Deoxyfunicone, this guide presents the reported antiproliferative data for Penifupyrone and Doxorubicin, a commonly used chemotherapeutic agent.

Compound	Cell Line	IC50 (µM)	Reference
Penifupyrone	KB (human oral epidermoid carcinoma)	4.7	[2]
Doxorubicin	KB-3-1 (sensitive)	0.03	[3]
Doxorubicin	KB-8-5 (multidrug-resistant)	0.12	[3]
Doxorubicin	KB-C1 (highly multidrug-resistant)	0.2	[3]
Doxorubicin	KB-V1 (highly multidrug-resistant)	0.025	[3]

Table 1: Comparative IC50 Values of Penifupyrone and Doxorubicin against KB Cell Lines. This table highlights the moderate cytotoxic activity of Penifupyrone against the KB cell line in comparison to the potent activity of Doxorubicin against both sensitive and multidrug-resistant KB cell lines. The absence of data for Deoxyfunicone is a critical gap.

Experimental Protocols

The following is a generalized methodology for determining the antiproliferative effects of a compound, based on standard cell viability assays.

Cell Viability Assay (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

• Cancer cell lines (e.g., KB cells)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compound (e.g., Deoxyfunicone)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compound. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

• Solubilization: Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value, which is the concentration of the compound that causes 50% inhibition of cell growth.

Signaling Pathways and Mechanism of Action

The precise mechanism of action and the signaling pathways affected by Deoxyfunicone have not yet been elucidated in the scientific literature. For many natural products with antiproliferative effects, common signaling pathways that are often implicated include:

• Apoptosis Pathway: Induction of programmed cell death through the activation of caspases and regulation of Bcl-2 family proteins.

• Cell Cycle Regulation: Arresting the cell cycle at different phases (G1, S, or G2/M) by modulating the expression of cyclins and cyclin-dependent kinases (CDKs).

• MAPK Signaling Pathway: The Mitogen-Activated Protein Kinase pathway is crucial in regulating cell proliferation, differentiation, and apoptosis.

• PI3K/Akt/mTOR Pathway: This pathway is a key regulator of cell survival and proliferation.

Further research is required to determine which, if any, of these pathways are modulated by Deoxyfunicone.

Visualizing Experimental Workflow and Potential Signaling Pathways

To facilitate understanding, the following diagrams illustrate a typical experimental workflow for assessing antiproliferative activity and a generalized representation of a signaling pathway that could be investigated for Deoxyfunicone.

Caption: Experimental workflow for determining the IC50 value of Deoxyfunicone.

Caption: Hypothetical signaling pathway for Deoxyfunicone's antiproliferative effects.

Conclusion and Future Directions

The independent verification of Deoxyfunicone's antiproliferative effects is a crucial next step in evaluating its potential as an anticancer agent. The current body of literature provides a tantalizing glimpse into the bioactivity of funicone-like compounds but falls short of delivering the specific quantitative data needed for a thorough assessment of Deoxyfunicone itself.

Key areas for future research include:

• Determination of IC50 values: Conducting comprehensive cytotoxicity assays of Deoxyfunicone against a panel of diverse human cancer cell lines.

• Mechanism of action studies: Investigating the underlying molecular mechanisms, including effects on apoptosis, cell cycle, and key signaling pathways.

• In vivo studies: If promising in vitro activity is established, progressing to animal models to evaluate efficacy and toxicity.

Without these fundamental studies, the true potential of Deoxyfunicone as a therapeutic agent remains speculative. The scientific community is encouraged to pursue these lines of inquiry to provide a definitive answer to the question of Deoxyfunicone's antiproliferative efficacy.

References

• 1. Occurence and Bioactivities of Funicone-Related Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Penifupyrone, a new cytotoxic funicone derivative from the endophytic fungus Penicillium sp. HSZ-43 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cytotoxic effects of a doxorubicin-transferrin conjugate in multidrug-resistant KB cells - PubMed [pubmed.ncbi.nlm.nih.gov]